PptT-IN-4

Core Science & Biosynthesis

In Vitro Activity of PptT Inhibitors Against Mycobacterium tuberculosis: A Technical Guide

This technical guide provides an in-depth overview of the in vitro activity of inhibitors targeting the 4'-phosphopantetheinyl transferase (PptT) of Mycobacterium tuberculosis (Mtb). PptT is a critical enzyme for the survival and virulence of Mtb, making it a promising target for novel anti-tuberculosis therapeutics. This document is intended for researchers, scientists, and drug development professionals working in the field of tuberculosis research.

Introduction to PptT as a Drug Target

The cell envelope of Mycobacterium tuberculosis is a complex and unique structure, rich in unusual lipids that are crucial for its virulence and resistance to hostile environments.[1][2][3][4][5] The biosynthesis of these lipids, including mycolic acids and other virulence factors, is dependent on large enzymatic complexes like type-I polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS).[1][6] These enzymes require a post-translational modification to become active: the covalent attachment of a 4'-phosphopantetheine (Ppant) moiety from coenzyme A (CoA).[1][2][3][4][5]

This activation is catalyzed by phosphopantetheinyl transferases (PPTases). Mtb has two such enzymes, AcpS and PptT. PptT is specifically responsible for activating the PKS and NRPS systems involved in the synthesis of mycolic acids, phthiocerol dimycocerosates (DIM), phenolglycolipids (PGL), polyacyltrehaloses (PAT), sulfolipids (SL), and the siderophore mycobactin.[1][6][7] Given its essential role in producing these vital components, PptT has been identified as a key target for the development of new anti-tuberculosis drugs.[1][2][3][4][5][8]

While the specific inhibitor "PptT-IN-4" is not documented in the reviewed scientific literature, extensive research has been conducted on other PptT inhibitors, such as the amidinourea class of compounds (e.g., AU 8918).[9][10] This guide will focus on the established methodologies and data related to the in vitro assessment of PptT inhibitors, using publicly available information on known inhibitors as a reference.

Mechanism of Action of PptT

PptT functions by transferring the Ppant group from CoA to a conserved serine residue on an acyl carrier protein (ACP) or a peptidyl carrier protein (PCP) domain within larger synthase enzymes. This process converts the inactive apo-protein into the active holo-protein, which can then participate in the biosynthesis of various metabolites.

Figure 1: Mechanism of PptT and its role in Mtb biosynthesis.

Quantitative In Vitro Activity of PptT Inhibitors

The in vitro activity of PptT inhibitors is typically assessed through two main approaches: biochemical assays to measure direct enzyme inhibition and whole-cell assays to determine the minimum inhibitory concentration (MIC) against Mtb. The data below is compiled from studies on amidinourea derivatives, a prominent class of PptT inhibitors.

Compound Class	Assay Type	Parameter	Value	Mtb Strain(s)	Reference
Amidinoureas	Biochemical (FP)	IC50	Varies (nM to µM range)	N/A (Recombinant PptT)	[10]
Amidinoureas	Whole-Cell	MIC90	Varies (µg/mL)	H37Rv (WT), PptT knockdown, PptH knockout	[10][11]
Virtual Screen Hits	Biochemical	IC50	<10 µM	N/A (Recombinant PptT)	[9]

Note: Specific values for individual compounds are extensively detailed in the cited literature. This table provides a summary of the typical range of activities observed.

Experimental Protocols

Detailed and robust experimental protocols are essential for accurately determining the in vitro efficacy of PptT inhibitors. Below are methodologies for key assays.

Biochemical Assays for PptT Inhibition

1. Fluorescence Polarization (FP) Assay

This assay measures the ability of an inhibitor to disrupt the interaction between PptT and a fluorescently labeled CoA derivative.

• Principle: A fluorescent CoA probe binds to PptT, resulting in a high FP signal. Inhibitors that compete for the CoA binding site will displace the probe, leading to a decrease in the FP signal.

• Methodology:

  • Recombinant Mtb PptT and the N-terminal ACP domain of Mtb PKS13 are purified.

  • A fluorescently labeled CoA derivative is used as the probe.

  • The assay is typically performed in a 384-well plate format.

  • PptT, N-ACP PKS13, and the test compound are incubated together.

  • The fluorescent CoA probe is added to initiate the reaction.

  • The plate is monitored continuously for changes in fluorescence polarization.

  • IC50 values are calculated by plotting the percentage of inhibition against the inhibitor concentration.[11]

2. Scintillation Proximity Assay (SPA)

SPA is a high-throughput screening method to identify PptT inhibitors.

• Principle: Biotinylated apo-ACP is captured by streptavidin-coated SPA beads. PptT transfers a radiolabeled [³H]Ppant moiety from [³H]CoA to the apo-ACP. The proximity of the radiolabel to the scintillant in the beads generates a light signal. Inhibitors will prevent this transfer, resulting in a reduced signal.[7]

• Methodology:

  • Biotinylated apo-ACP, [³H]CoA, and PptT are incubated with test compounds.

  • The reaction is stopped, and streptavidin-coated SPA beads are added.

  • The mixture is incubated to allow the binding of biotinylated ACP to the beads.

  • The signal is detected by scintillation counting.[7]

Whole-Cell Activity Assays

Minimum Inhibitory Concentration (MIC) Determination

This assay determines the lowest concentration of a compound required to inhibit the visible growth of Mtb. To confirm that the whole-cell activity is due to PptT inhibition ("on-target" activity), a panel of Mtb strains is often used.[10][11]

• Strains Used:

  • Wild-Type (WT) Mtb H37Rv: Standard laboratory strain.

  • PptT Knockdown (KD) Strain: PptT expression is reduced, making the strain hypersensitive to PptT inhibitors.

  • PptH Knockout (KO) Strain: PptH is an enzyme that removes Ppant from holo-ACPs. Its knockout can sometimes confer resistance to PptT inhibitors.[9][11]

• Methodology:

  • Mtb strains are grown in Middlebrook 7H9 broth supplemented with OADC.

  • Two-fold serial dilutions of the test compounds are prepared in 96-well plates.

  • A standardized inoculum of each Mtb strain is added to the wells.

  • Plates are incubated at 37°C for a defined period (typically 7-14 days).

  • Growth inhibition is assessed visually or by measuring optical density (OD) or using a viability indicator like resazurin.

  • The MIC90 is defined as the lowest drug concentration that inhibits at least 90% of bacterial growth.

  • A compound is considered to have on-target activity if it is significantly more potent against the PptT KD strain compared to the WT strain.[11]

Figure 2: Experimental workflow for assessing PptT inhibitors.

Conclusion

PptT is a validated and essential enzyme in Mycobacterium tuberculosis, representing a highly attractive target for the development of novel anti-tubercular agents. The methodologies outlined in this guide, including biochemical and whole-cell assays, provide a robust framework for the identification and characterization of PptT inhibitors. While "PptT-IN-4" remains unidentified in public literature, the principles and protocols described herein are universally applicable to any compound designed to target this critical node in mycobacterial metabolism. Further research and screening efforts targeting PptT hold significant promise for delivering new therapies to combat tuberculosis.

References

• 1. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4'-Phosphopantetheinyl transferase PptT, a new drug target required for Mycobacterium tuberculosis growth and persistence in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 4'-Phosphopantetheinyl transferase PptT, a new drug target required for Mycobacterium tuberculosis growth and persistence in vivo. [agris.fao.org]
• 5. journals.plos.org [journals.plos.org]
• 6. uniprot.org [uniprot.org]
• 7. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo | PLOS Pathogens [journals.plos.org]
• 8. PptT inhibitors of mycobacterium tuberculosis - American Chemical Society [acs.digitellinc.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Mycobacterium tuberculosis PptT Inhibitors Based on Heterocyclic Replacements of Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Achieving Selectivity for Mycobacterial Phosphopantetheinyl Transferase (PptT) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information on a specific inhibitor designated "PptT-IN-4" is not available in the public domain as of late 2025. This guide therefore focuses on the principles and methodologies for achieving selectivity for mycobacterial PptT inhibitors in general, drawing upon published research in the field.

Introduction: PptT as a Prime Target for Novel Anti-Tuberculosis Therapeutics

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, continues to pose a significant global health threat, exacerbated by the rise of multidrug-resistant strains. This underscores the urgent need for novel therapeutics that act on previously unexploited bacterial targets. One such promising target is the 4'-phosphopantetheinyl transferase (PptT).[1][2]

PptT is an essential enzyme in Mtb, responsible for the post-translational modification of acyl carrier proteins (ACPs) and peptidyl carrier proteins (PCPs).[1][2] This modification, the transfer of a 4'-phosphopantetheine moiety from coenzyme A (CoA), is a prerequisite for the activation of various biosynthetic pathways crucial for bacterial survival and virulence.[1] These pathways are responsible for the synthesis of mycolic acids, which are key components of the mycobacterial cell wall, as well as other virulence factors like siderophores.[1][2] The essentiality of PptT for Mtb's growth and persistence in vivo has been robustly validated, making it an attractive target for drug development.[1]

A critical consideration in targeting PptT is the existence of a human ortholog, human 4'-phosphopantetheinyl transferase (HsPPT). To minimize host toxicity, any potential PptT inhibitor must exhibit a high degree of selectivity for the mycobacterial enzyme over its human counterpart. Fortunately, significant structural differences between Mtb PptT and HsPPT have been identified, providing a solid basis for the design of selective inhibitors.[3][4]

Quantitative Data on PptT Inhibitor Activity

The following table summarizes the inhibitory activity of a key reported PptT inhibitor, amidinourea (AU) 8918, and its analogs. This data highlights the on-target potency and provides context for off-target effects and cytotoxicity, which are crucial for assessing selectivity.

Compound	Target	Assay Type	IC50 (µM)	Cytotoxicity/Off-Target Effects (IC50 or TC50 in µM)
AU 8918	Mtb PptT	BpsA Colorimetric Assay	2.3[5][6][7]	hCa_v_1.2: 8.35[5]hNa_v_1.5: 3.75[5]HEPG2 cells: >30[5]THP1 cells: >30[5]
Mtb PptT	Fluorescence Polarization	0.23[5]
M. tuberculosis H37Rv	Whole-cell Growth (MIC90)	3.1[5]
Analog 2a	Mtb PptT	Not specified	84[5]	Not reported
Analog 2b	Mtb PptT	Not specified	16[5]	Not reported
Analog 5d	Mtb PptT	Not specified	Active (no value)	hERG: >30[5]Reduced inhibition of hCa_v_1.2 and hNa_v_1.5 compared to AU 8918[5]

Experimental Protocols for Assessing PptT Inhibition and Selectivity

Detailed and robust experimental protocols are fundamental to identifying and characterizing selective PptT inhibitors. Several assays have been developed for this purpose.

a) Colorimetric BpsA-Based Assay [5][7][8]

This high-throughput assay monitors the PptT-mediated activation of the non-ribosomal peptide synthetase BpsA.

• Principle: Apo-BpsA is inactive. Upon activation by PptT (transfer of the 4'-phosphopantetheine group from CoA), holo-BpsA catalyzes the conversion of L-glutamine into the blue pigment indigoidine. The intensity of the blue color, measured spectrophotometrically (at 590 nm), is directly proportional to PptT activity. Inhibitors of PptT will prevent this activation, leading to a reduction in blue pigment formation.

• Protocol Outline:

  • Prepare a reaction mixture containing buffer (e.g., 50 mM Tris-Cl, pH 8.0), MgCl₂, ATP, L-glutamine, and CoA in a 96-well plate.

  • Add the test compounds at various concentrations.

  • Initiate the reaction by adding purified apo-BpsA and PptT enzyme.

  • Incubate at room temperature for a defined period (e.g., 1 hour).

  • Stop the reaction and solubilize the indigoidine pigment with DMSO.

  • Measure the absorbance at 590 nm using a plate reader.

  • Calculate the percent inhibition relative to a DMSO control and determine the IC50 value.

b) Fluorescence Polarization (FP) Assay [4][5]

This assay is a direct binding assay that measures the interaction between PptT and a fluorescently labeled CoA analog.

• Principle: A small, fluorescently labeled molecule (like a rhodamine-CoA analog) tumbles rapidly in solution, resulting in low fluorescence polarization. When it binds to a larger molecule (like PptT), its tumbling is restricted, leading to an increase in fluorescence polarization. A test compound that inhibits this binding will displace the fluorescent probe, causing a decrease in polarization.

• Protocol Outline:

  • To the wells of a microplate, add buffer, purified PptT enzyme, and the test compound.

  • Add a fluorescently labeled CoA analog and the carrier protein substrate (e.g., N-terminal ACP domain of Mtb PKS13).[5]

  • Incubate to allow binding to reach equilibrium.

  • Measure fluorescence polarization using a plate reader with appropriate filters.

  • A decrease in polarization indicates inhibition. Calculate IC50 values from the dose-response curve.

c) Scintillation Proximity Assay (SPA) [1][8]

This is a highly sensitive and miniaturizable assay suitable for high-throughput screening.

• Principle: A biotinylated apo-carrier protein is captured by streptavidin-coated SPA beads. PptT catalyzes the transfer of a radiolabeled ([³H]) 4'-phosphopantetheine group from [³H]CoA to the carrier protein. When the radiolabel is attached to the bead-bound protein, it comes into close proximity with the scintillant in the beads, generating a light signal that can be detected. Inhibitors will prevent this transfer, resulting in a reduced signal.

• Protocol Outline:

  • Incubate biotinylated apo-carrier protein, [³H]CoA, PptT enzyme, and test compounds.

  • Stop the reaction and add streptavidin-coated SPA beads.

  • Allow the biotinylated protein to bind to the beads.

  • Measure the scintillation signal using a suitable counter.

  • A reduction in signal indicates inhibition of PptT.

To determine the selectivity of an inhibitor, its activity against the human ortholog (HsPPT) must be assessed in parallel.

• Protocol: The enzymatic assays described above (BpsA, FP, or SPA) can be adapted to use purified human PPTase (HsPPT) instead of Mtb PptT. By determining the IC50 for both enzymes (IC50_Mtb_PptT and IC50_HsPPT), a selectivity index (SI) can be calculated:

  • Selectivity Index (SI) = IC50_HsPPT / IC50_Mtb_PptT

  • A high SI value (e.g., >100) is desirable, indicating significant selectivity for the mycobacterial target.

• Whole-Cell Mtb Growth Inhibition: Hits from enzymatic screens should be tested for their ability to inhibit the growth of Mtb (e.g., H37Rv strain) in culture to ensure cell permeability and efficacy in a biological context. The Minimum Inhibitory Concentration (MIC) is determined.

• Mammalian Cell Cytotoxicity: To assess potential host toxicity, lead compounds are tested against various mammalian cell lines (e.g., HepG2, THP-1).[5] The concentration that causes 50% cell death (TC50) is determined. The ratio of TC50 to MIC provides a cellular therapeutic index.

Visualizing Pathways and Workflows

The following diagram illustrates the principle of selective inhibition, exploiting structural differences between the mycobacterial and human enzymes.

Caption: Selective inhibition of Mtb PptT exploiting active site differences.

This diagram outlines a typical workflow for the discovery and characterization of selective PptT inhibitors.

Caption: Workflow for identifying selective Mtb PptT inhibitors.

Conclusion

The mycobacterial enzyme PptT is a highly validated and promising target for the development of new anti-tuberculosis drugs. The key to successful therapeutic development lies in achieving high selectivity for the bacterial enzyme over its human counterpart to ensure a wide therapeutic window. Structural differences between Mtb PptT and HsPPT provide a strong foundation for the rational design of such selective inhibitors. A multi-assay approach, combining robust enzymatic screens with cellular and cytotoxicity evaluations, is essential for identifying and optimizing lead compounds with the desired profile of high on-target potency and minimal off-target effects. The continued exploration of novel chemical scaffolds targeting PptT holds significant promise for delivering a new class of anti-TB agents.

References

• 1. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. clinpathology.com [clinpathology.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structure, Biochemistry, and Inhibition of Essential 4′-Phosphopantetheinyl Transferases from Two Species of Mycobacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mycobacterium tuberculosis PptT Inhibitors Based on Heterocyclic Replacements of Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. In Vitro and In Vivo Inhibition of the Mycobacterium tuberculosis Phosphopantetheinyl Transferase PptT by Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

PptT-IN-4: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of PptT-IN-4, a known inhibitor of 4'-phosphopantetheinyl transferase (PptT) from Mycobacterium tuberculosis. This document includes detailed experimental protocols and visual representations of key biological pathways and experimental workflows.

Chemical Structure and Physicochemical Properties

PptT-IN-4, also referred to as compound 3a in associated literature, is a novel small molecule inhibitor of M. tuberculosis PptT.[1] Its chemical identity and key physicochemical properties are summarized below.

Table 1: Chemical and Physicochemical Properties of PptT-IN-4

Property	Value	Source
IUPAC Name	N-(2,6-diethylphenyl)-6-(ethylamino)pyridin-2-amine	ChemDraw
Canonical SMILES	CCC1=CC=CC(NC2=NC(NCC)=CC=C2)=C1CC	[1]
Molecular Formula	C₁₇H₂₃N₃	[1]
Molecular Weight	269.38 g/mol	[1]
CAS Number	2948309-57-5	[1]
Calculated LogP	4.1	ChemDraw
Topological Polar Surface Area (TPSA)	41.5 Ų	ChemDraw
Hydrogen Bond Donors	2	ChemDraw
Hydrogen Bond Acceptors	3	ChemDraw

Biological Activity and Mechanism of Action

PptT-IN-4 is an inhibitor of the Mycobacterium tuberculosis 4'-phosphopantetheinyl transferase (PptT).[1] PptT is an essential enzyme responsible for the post-translational modification of acyl carrier proteins (ACPs) and peptidyl carrier proteins (PCPs) by transferring the 4'-phosphopantetheine moiety from coenzyme A. This activation is a prerequisite for the function of polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS), which are vital for the biosynthesis of essential lipids, including mycolic acids, and virulence factors in M. tuberculosis.[2][3][4] By inhibiting PptT, PptT-IN-4 effectively disrupts these critical biosynthetic pathways, leading to antimycobacterial effects.[1]

Table 2: Biological Activity of PptT-IN-4

Target/Organism	Assay	IC₅₀ / MIC	Source
M. tuberculosis PptT	Fluorescence Polarization	0.71 µM	[1]
M. tuberculosis H37Rv	Whole-cell	42 µM	[1]
hERG Channel	Patch Clamp	11 µM	[1]
hCav1.2 Channel	Patch Clamp	8.1 µM	[1]
hNav1.5 Channel	Patch Clamp	6.9 µM	[1]

Signaling Pathway Inhibition

The inhibitory action of PptT-IN-4 on PptT disrupts the activation of multiple downstream biosynthetic pathways essential for the viability and virulence of Mycobacterium tuberculosis.

PptT-IN-4 inhibits the PptT-mediated activation of carrier proteins.

Experimental Protocols

The following are detailed methodologies for the key experiments cited for the characterization of PptT-IN-4.

BpsA-Coupled PptT Assay

This assay measures the ability of PptT to activate the non-ribosomal peptide synthetase BpsA, which then catalyzes the conversion of L-glutamine to the blue pigment indigoidine. The production of indigoidine is monitored spectrophotometrically.

Materials:

• PptT enzyme

• Apo-BpsA

• Coenzyme A (CoA)

• L-glutamine

• ATP

• MgCl₂

• Tris-HCl buffer (pH 7.5)

• PptT-IN-4 (or other test compounds)

• DMSO

• 384-well plates

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, MgCl₂, ATP, L-glutamine, CoA, and apo-BpsA.

• Add PptT-IN-4 or DMSO (vehicle control) to the appropriate wells of a 384-well plate.

• Initiate the reaction by adding the PptT enzyme to all wells.

• Incubate the plate at room temperature.

• Monitor the formation of indigoidine by measuring the absorbance at 590 nm at regular intervals using a plate reader.

• Calculate the percent inhibition based on the rate of indigoidine formation in the presence of the inhibitor compared to the vehicle control.

Workflow for the BpsA-coupled PptT inhibition assay.

Fluorescence Polarization (FP)-Based PptT Assay

This assay measures the inhibition of PptT by monitoring the change in fluorescence polarization of a fluorescently labeled CoA analog as it is transferred to an acyl carrier protein.

Materials:

• PptT enzyme

• N-terminal ACP domain of Mtb polyketide synthase 13 (N-ACP PKS13)

• Fluorescently labeled Coenzyme A analog

• Assay buffer (e.g., HEPES with MgCl₂ and a non-ionic detergent)

• PptT-IN-4 (or other test compounds)

• DMSO

• Black, low-volume 384-well plates

Procedure:

• Add assay buffer to the wells of a 384-well plate.

• Add PptT-IN-4 or DMSO (vehicle control) to the appropriate wells.

• Add the PptT enzyme and N-ACP PKS13 to all wells.

• Initiate the reaction by adding the fluorescently labeled CoA analog.

• Incubate the plate at room temperature, protected from light.

• Measure the fluorescence polarization using a plate reader with appropriate excitation and emission filters.

• Calculate the IC₅₀ value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

References

• 1. Mycobacterium tuberculosis PptT Inhibitors Based on Heterocyclic Replacements of Amidinoureas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mycobacterium tuberculosis PptT Inhibitors Based on Heterocyclic Replacements of Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. arabjchem.org [arabjchem.org]

PptT-IN-4 Target Validation in Tuberculosis Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the target validation of 4'-phosphopantetheinyl transferase (PptT) in Mycobacterium tuberculosis (Mtb), with a specific focus on the inhibitor PptT-IN-4. This document details the critical role of PptT in Mtb physiology, the mechanism of its inhibition, and the experimental methodologies used to validate it as a promising anti-tuberculosis drug target.

Introduction: The Essential Role of PptT in Mycobacterium tuberculosis

Mycobacterium tuberculosis, the causative agent of tuberculosis, possesses a unique and complex cell envelope rich in lipids, which is crucial for its survival, virulence, and resistance to antibiotics.[1][2] The biosynthesis of many of these essential lipids, including mycolic acids and the siderophore mycobactin, is dependent on large enzymatic complexes known as polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS).[1][2] These enzymes require a post-translational modification to become active: the attachment of a 4'-phosphopantetheine (Ppant) arm from coenzyme A (CoA). This critical activation step is catalyzed by phosphopantetheinyl transferases (PPTases).[1][2]

Mtb has two main PPTases, AcpS and PptT. PptT is responsible for activating a broad range of type I PKSs and NRPSs, making it a linchpin in the production of key virulence and survival factors.[1][2] Genetic studies have demonstrated that PptT is essential for the in vitro growth of mycobacteria and for the survival and persistence of Mtb in macrophages and in mouse models of infection.[1] This essentiality makes PptT an attractive target for the development of new anti-tuberculosis drugs.

PptT-IN-4: A Novel Inhibitor of Mtb PptT

PptT-IN-4 is a recently developed inhibitor of Mtb PptT. It belongs to a class of compounds that feature a 2,6-diaminopyridine scaffold, which was designed as a bioisosteric replacement for the amidinourea moiety of an earlier generation of PptT inhibitors.

Quantitative Data for PptT-IN-4

The following tables summarize the key quantitative data for PptT-IN-4 and its parent compound, AU 8918, providing a comparative view of their potency and selectivity.

Table 1: In Vitro Potency of PptT Inhibitors

Compound	Target	Assay Type	IC50 (µM)	Source
PptT-IN-4 (Compound 3a)	Mtb PptT	BpsA-Coupled Assay	0.71	[Ottavi S, et al., 2023]
PptT-IN-4 (Compound 3a)	Mtb PptT	Fluorescence Polarization (FP)	Not Reported	[Ottavi S, et al., 2023]
AU 8918 (Parent Compound)	Mtb PptT	BpsA-Coupled Assay	2.3	[Ottavi S, et al., 2023]
AU 8918 (Parent Compound)	Mtb PptT	Fluorescence Polarization (FP)	0.23	[Ottavi S, et al., 2023]

Table 2: Whole-Cell Activity of PptT Inhibitors against M. tuberculosis

Compound	Mtb Strain	Assay Type	MIC90 (µM)	Source
PptT-IN-4 (Compound 3a)	H37Rv	Microplate Alamar Blue Assay (MABA)	42	[Ottavi S, et al., 2023]
AU 8918 (Parent Compound)	H37Rv	Microplate Alamar Blue Assay (MABA)	3.1	[Ottavi S, et al., 2023]

Table 3: Off-Target Activity of PptT-IN-4

Compound	Off-Target	Assay Type	IC50 (µM)	Source
PptT-IN-4 (Compound 3a)	hERG	Ion Channel Inhibition	11	[MedChemExpress]
PptT-IN-4 (Compound 3a)	hCav1.2	Ion Channel Inhibition	8.1	[MedChemExpress]
PptT-IN-4 (Compound 3a)	hNav1.5	Ion Channel Inhibition	6.9	[MedChemExpress]

Note: In vivo efficacy data for PptT-IN-4 in animal models of tuberculosis is not yet publicly available.

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate the biochemical pathways affected by PptT inhibition and the experimental workflow for validating inhibitors like PptT-IN-4.

Caption: PptT-mediated activation of PKS and NRPS and its inhibition by PptT-IN-4.

Caption: Experimental workflow for the validation of PptT-IN-4.

Caption: Logical cascade from PptT inhibition to anti-tuberculosis effect.

Detailed Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the validation of PptT-IN-4.

BpsA-Coupled PptT Inhibition Assay

This colorimetric assay measures the ability of PptT to activate the non-ribosomal peptide synthetase BpsA from Streptomyces lavendulae. Activated holo-BpsA catalyzes the conversion of L-glutamine to the blue pigment indigoidine, which can be quantified spectrophotometrically.

• Reagents and Buffers:

  • Assay Buffer: 50 mM Tris-HCl (pH 8.0), 10 mM MgCl₂, 5 mM ATP, 5 mM L-glutamine, 10 µM Coenzyme A.

  • Enzyme Solution: Purified Mtb PptT enzyme diluted in 50 mM Tris-HCl (pH 8.0).

  • Substrate Solution: Purified apo-BpsA in 50 mM Tris-HCl (pH 8.0).

  • Test Compound: PptT-IN-4 serially diluted in DMSO.

• Protocol:

  • In a 96-well plate, add test compound dilutions to the assay wells.

  • Add the PptT enzyme solution to each well and incubate for a pre-determined time at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding the apo-BpsA substrate solution to each well.

  • Mix the plate and incubate at room temperature for 1 hour.

  • Measure the absorbance at 590 nm using a microplate reader.

  • Calculate the percent inhibition relative to DMSO controls and determine the IC₅₀ value by fitting the data to a dose-response curve.

Fluorescence Polarization (FP) Assay for PptT Inhibition

This assay measures the binding of a fluorescently labeled CoA analog to PptT. When the fluorescent CoA is bound to the larger PptT enzyme, it tumbles slower in solution, resulting in a high fluorescence polarization signal. An inhibitor that displaces the fluorescent CoA will cause it to tumble faster, leading to a decrease in the polarization signal.

• Reagents and Buffers:

  • FP Assay Buffer: 50 mM HEPES (pH 7.5), 100 mM NaCl, 10 mM MgCl₂, 1 mM DTT, 0.01% Triton X-100.

  • Enzyme Solution: Purified Mtb PptT enzyme in FP Assay Buffer.

  • Fluorescent Probe: Fluorescently labeled Coenzyme A analog (e.g., BODIPY-TMR-CoA).

  • Substrate: Purified N-terminal ACP domain of Mtb PKS13.

  • Test Compound: PptT-IN-4 serially diluted in DMSO.

• Protocol:

  • In a black, low-volume 384-well plate, add the test compound dilutions.

  • Add the PptT enzyme, fluorescent CoA probe, and ACP substrate to each well.

  • Incubate the plate at room temperature for 30 minutes to reach binding equilibrium.

  • Measure the fluorescence polarization using a microplate reader equipped with appropriate excitation and emission filters.

  • Calculate the percent inhibition based on the change in polarization signal relative to controls and determine the IC₅₀ value.

Whole-Cell Activity Assay (Microplate Alamar Blue Assay - MABA)

This assay determines the minimum inhibitory concentration (MIC) of a compound against whole M. tuberculosis cells. The Alamar Blue (resazurin) dye is reduced by metabolically active cells, resulting in a color change that can be measured.

• Materials and Media:

  • M. tuberculosis H37Rv strain.

  • Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% OADC (oleic acid, albumin, dextrose, catalase), and 0.05% Tween 80.

  • 96-well microplates.

  • Alamar Blue reagent.

  • Test Compound: PptT-IN-4 serially diluted in DMSO.

• Protocol:

  • Prepare a mid-log phase culture of M. tuberculosis H37Rv and adjust the turbidity to a McFarland standard of 1.0. Dilute the culture 1:50 in 7H9 broth.

  • In a 96-well plate, prepare serial dilutions of PptT-IN-4 in 7H9 broth.

  • Inoculate each well with the diluted Mtb culture. Include positive (drug-free) and negative (no bacteria) controls.

  • Seal the plates and incubate at 37°C for 7 days.

  • Add Alamar Blue solution to each well and re-incubate for 24 hours.

  • Visually inspect the wells for a color change (blue to pink). The MIC is defined as the lowest concentration of the compound that prevents the color change. Alternatively, fluorescence can be read on a microplate reader.

Conclusion

The validation of PptT as a drug target in M. tuberculosis is supported by strong genetic and chemical evidence. Its essential role in the biosynthesis of critical cell wall components and virulence factors makes it a highly attractive target for novel anti-tuberculosis therapies. PptT-IN-4 has emerged as a promising inhibitor of this enzyme, demonstrating potent in vitro activity. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for researchers and drug developers working on PptT inhibitors. Further investigation into the in vivo efficacy, pharmacokinetic properties, and safety profile of PptT-IN-4 and its analogs will be crucial in advancing this new class of compounds towards clinical development.

References

• 1. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mycobacterium tuberculosis PptT Inhibitors Based on Heterocyclic Replacements of Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of PptT-IN-4 on Mycolic Acid Biosynthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mycolic acids are essential components of the Mycobacterium tuberculosis (Mtb) cell wall, providing a crucial defensive barrier and contributing significantly to the pathogenicity of tuberculosis (TB). The biosynthesis of these complex lipids is a validated and attractive target for novel anti-tubercular drug development. A key enzyme in this pathway is the 4'-phosphopantetheinyl transferase (PptT), which is responsible for the post-translational activation of acyl carrier proteins (ACPs) and polyketide synthases (PKSs) involved in mycolic acid synthesis. Inhibition of PptT represents a promising strategy for disrupting the Mtb cell wall integrity. This technical guide provides an in-depth analysis of the effect of PptT inhibitors, with a focus on the amidinourea class of compounds, exemplified by the well-characterized inhibitor AU 8918, which serves as a proxy for PptT-IN-4. We will detail the mechanism of action, present quantitative inhibitory data, outline key experimental protocols for assessing inhibitor activity, and provide visual representations of the relevant biological pathways and experimental workflows.

Introduction: PptT as a Novel Anti-Tubercular Target

The global health burden of tuberculosis, exacerbated by the rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of M. tuberculosis, necessitates the discovery of new drugs with novel mechanisms of action.[1] The unique and complex cell wall of Mtb, rich in mycolic acids, is a primary determinant of its intrinsic resistance to many antibiotics and its ability to survive within the host.[2]

Mycolic acid biosynthesis is a multi-step process involving several key enzymes.[3] One such essential enzyme is the 4'-phosphopantetheinyl transferase, PptT.[4] PptT catalyzes the transfer of a 4'-phosphopantetheine (Ppant) moiety from coenzyme A (CoA) to a conserved serine residue on acyl carrier protein (ACP) and polyketide synthase (PKS) domains.[5][6] This post-translational modification converts these enzymes from their inactive apo-form to their active holo-form, a prerequisite for their function in fatty acid and polyketide synthesis, including the long-chain meromycolate branch of mycolic acids.[4][7] The essentiality of PptT for Mtb survival, both in vitro and during infection, makes it a highly attractive target for therapeutic intervention.[7]

Mechanism of Action of PptT-IN-4 and Amidinourea Inhibitors

While "PptT-IN-4" is not a widely documented specific compound in the reviewed literature, it is representative of a class of potent PptT inhibitors known as amidinoureas. The most extensively studied compound in this class is AU 8918.[4][8] These inhibitors act by competing with the natural substrate, coenzyme A, for binding to the active site of PptT.[4]

Crystallographic studies of AU 8918 in complex with PptT have revealed that the inhibitor binds within the phosphopantetheinyl pocket of the CoA binding site.[4] Key interactions include hydrogen bonds and a significant charge-charge interaction with a glutamate residue (E157) in the active site.[4] By occupying this pocket, the inhibitor prevents the binding and subsequent transfer of the 4'-phosphopantetheine group to the ACP and PKS substrates, thereby halting the downstream biosynthesis of mycolic acids.

Signaling Pathway of PptT in Mycolic Acid Biosynthesis

The following diagram illustrates the central role of PptT in activating the machinery for mycolic acid precursor synthesis and the inhibitory action of compounds like PptT-IN-4.

Figure 1: PptT-mediated activation in mycolic acid synthesis and its inhibition.

Quantitative Data on PptT Inhibition

The inhibitory activity of PptT inhibitors is typically quantified through biochemical assays to determine the half-maximal inhibitory concentration (IC50) and whole-cell assays to determine the minimum inhibitory concentration (MIC). The following table summarizes the reported quantitative data for the PptT inhibitor AU 8918.

Compound	Assay Type	Target/Organism	Value	Reference
AU 8918	BpsA Assay	M. tuberculosis PptT	IC50: 2.3 µM	[4]
Fluorescence Polarization (FP) Assay	M. tuberculosis PptT	IC50: 0.23 µM	[4]
Whole-Cell Activity	M. tuberculosis H37Rv	MIC90: 3.1 µM	[4]

Note: The difference in IC50 values between the BpsA and FP assays is likely due to the different substrates and detection methods used in each assay.[8]

Experimental Protocols

The characterization of PptT inhibitors relies on robust and reproducible in vitro assays. The two most common methods are the BpsA colorimetric assay and the fluorescence polarization (FP) assay.

BpsA Colorimetric Assay

This assay provides a colorimetric readout for PptT activity. PptT activates the non-ribosomal peptide synthetase (NRPS) BpsA from Streptomyces lavendulae. Activated holo-BpsA then converts L-glutamine into the blue pigment indigoidine, which can be quantified spectrophotometrically.[2]

Materials:

• Purified apo-BpsA

• Purified M. tuberculosis PptT

• Coenzyme A (CoA)

• L-glutamine

• ATP

• MgCl₂

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• Test inhibitor (e.g., PptT-IN-4) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplates

• Microplate reader capable of measuring absorbance at 590 nm

Protocol:

• Compound Preparation: Prepare serial dilutions of the test inhibitor in the assay buffer.

• Reaction Mixture Preparation: In a 96-well plate, combine the assay buffer, PptT enzyme, and the test inhibitor at various concentrations.

• Pre-incubation: Incubate the enzyme and inhibitor mixture for a defined period (e.g., 10-15 minutes) at room temperature to allow for binding.

• Reaction Initiation: Initiate the reaction by adding a substrate mixture containing apo-BpsA, CoA, L-glutamine, ATP, and MgCl₂.

• Incubation: Incubate the reaction at a controlled temperature (e.g., room temperature or 37°C) for a specific duration (e.g., 1 hour).

• Measurement: Measure the absorbance of the produced indigoidine at 590 nm using a microplate reader.

• Data Analysis: Calculate the percent inhibition for each inhibitor concentration relative to a no-inhibitor control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Fluorescence Polarization (FP) Assay

The FP assay is a high-throughput method that measures the binding of a fluorescently labeled CoA analog to PptT. When the fluorescent probe is bound to the larger PptT enzyme, it tumbles slowly in solution, resulting in a high polarization value. An inhibitor that displaces the fluorescent probe will cause it to tumble more rapidly, leading to a decrease in the polarization signal.[5]

Materials:

• Purified M. tuberculosis PptT

• Fluorescently labeled Coenzyme A (e.g., rhodamine-CoA or bodipy-CoA)

• Acyl Carrier Protein (ACP) substrate (e.g., N-terminal ACP domain of Mtb PKS13)

• Assay Buffer (e.g., 50 mM Sodium-HEPES, 10 mM MgCl₂, 1 mg/mL BSA, 0.01% Tween-20)

• Test inhibitor (e.g., PptT-IN-4) dissolved in a suitable solvent (e.g., DMSO)

• Black, low-binding 96- or 384-well microplates

• Microplate reader equipped with fluorescence polarization optics

Protocol:

• Reagent Preparation: Prepare solutions of PptT, fluorescently labeled CoA, ACP substrate, and serial dilutions of the test inhibitor in the assay buffer.

• Assay Plate Setup: In a black microplate, add the test inhibitor at various concentrations.

• Enzyme Addition: Add the PptT enzyme solution to each well containing the inhibitor and mix.

• Pre-incubation: Incubate the plate for a short period (e.g., 10 minutes) at room temperature.

• Reaction Initiation: Add the fluorescently labeled CoA and ACP substrate to initiate the binding reaction.

• Measurement: Measure the fluorescence polarization in the microplate reader. Readings can be taken kinetically or at a fixed endpoint.

• Data Analysis: Calculate the percent inhibition based on the change in polarization values relative to high (no inhibitor) and low (no enzyme) controls. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Experimental Workflow for PptT Inhibitor Discovery

The discovery and characterization of novel PptT inhibitors typically follows a structured workflow, from initial high-throughput screening to detailed mechanistic studies.

References

• 1. experts.umn.edu [experts.umn.edu]
• 2. Inhibition of Indigoidine Synthesis as a High-Throughput Colourimetric Screen for Antibiotics Targeting the Essential Mycobacterium tuberculosis Phosphopantetheinyl Transferase PptT - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mycobacterium tuberculosis PptT Inhibitors Based on Heterocyclic Replacements of Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorescent techniques for discovery and characterization of phosphopantetheinyl transferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 4'-Phosphopantetheinyl transferase PptT, a new drug target required for Mycobacterium tuberculosis growth and persistence in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Vitro and In Vivo Inhibition of the Mycobacterium tuberculosis Phosphopantetheinyl Transferase PptT by Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for PptT Inhibitors in In Vitro Mycobacterial Cultures

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of phosphopantetheinyl transferase (PptT) inhibitors for in vitro studies on Mycobacterium tuberculosis and related species. As "PptT-IN-4" is a placeholder, this document focuses on the well-characterized PptT inhibitor, amidinourea AU 8918, and its analogs as representative compounds for establishing effective in vitro dosages and experimental protocols.

Introduction to PptT: A Validated Drug Target in Mycobacterium tuberculosis

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, possesses a unique and complex cell envelope rich in lipids, which is crucial for its survival, virulence, and resistance to antibiotics.[1][2] The biosynthesis of many of these essential lipids, including mycolic acids and virulence factors like phthiocerol dimycocerosates and sulfolipids, is dependent on large multienzyme complexes such as polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS).[1][2]

These enzymes require a post-translational modification to become active: the covalent attachment of a 4'-phosphopantetheine (Ppant) arm from coenzyme A (CoA).[3] This crucial activation step is catalyzed by 4'-phosphopantetheinyl transferases (PPTases).[3] Mtb has two such enzymes, AcpS and PptT. PptT is responsible for activating the PKS and NRPS enzymes involved in the synthesis of key virulence lipids and mycobactin siderophores, which are essential for iron acquisition.[1][2] Genetic studies have demonstrated that PptT is essential for the in vitro growth and in vivo survival of Mtb, making it an attractive and validated target for the development of new anti-tubercular drugs.[1][4]

PptT Inhibitors: The Amidinourea Class

A novel class of PptT inhibitors, the amidinoureas, has been identified with potent activity against Mtb.[4] The lead compound, AU 8918, has been shown to be a narrow-spectrum agent that effectively kills both replicating and drug-resistant clinical strains of Mtb by inhibiting PptT.[2][5] Structure-activity relationship (SAR) studies have led to the development of various analogs with a range of potencies.[4][6] These compounds serve as valuable tools for studying PptT function and as starting points for further drug development.

Quantitative Data: In Vitro Activity of PptT Inhibitors

The following table summarizes the in vitro inhibitory activity of AU 8918 and selected analogs against Mycobacterium tuberculosis H37Rv. The Minimum Inhibitory Concentration (MIC90) is the concentration of the compound required to inhibit the growth of 90% of the bacterial population.

Compound	Modification	PptT IC50 (µM)	Mtb H37Rv MIC90 (µM)	On-Target Activity Confirmed
AU 8918 (1)	Lead Compound	0.23	3.1	Yes
3a	Heterocyclic replacement	0.71	42	Yes
5e	Pyridine ring with electron-withdrawing group	Not Reported	16	Yes
5k	para-benzamide substitution	Not Reported	>30-fold higher MIC90 against ΔpptH knockout	Yes
5n	para-phenylsulfonamide substitution	Not Reported	>30-fold higher MIC90 against ΔpptH knockout	Yes

Data compiled from multiple sources.[4][6]

PptT Signaling Pathway

The PptT enzyme plays a central role in the activation of multiple biosynthetic pathways essential for the viability and virulence of M. tuberculosis.

Caption: PptT-mediated activation of PKS and NRPS is essential for mycobacterial lipid and siderophore biosynthesis.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol describes the determination of the MIC of a PptT inhibitor against M. tuberculosis H37Rv using the microplate-based Resazurin Microtiter Assay (REMA).

Materials:

• M. tuberculosis H37Rv culture

• Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (Albumin-Dextrose-Catalase), and 0.05% Tween 80

• PptT inhibitor stock solution (e.g., in DMSO)

• Sterile 96-well flat-bottom microplates

• Resazurin sodium salt solution (0.02% w/v in sterile water)

• Sterile DMSO

• Positive control antibiotic (e.g., Rifampicin)

• Incubator at 37°C

• Biosafety cabinet (Class II or III)

Procedure:

• Inoculum Preparation:

  • Grow M. tuberculosis H37Rv in 7H9 broth to mid-log phase (OD600 of 0.4-0.6).

  • Adjust the bacterial suspension to a McFarland standard of 0.5 (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the adjusted suspension 1:100 in 7H9 broth to obtain a final inoculum of approximately 1.5 x 10⁶ CFU/mL.

• Compound Dilution:

  • In a sterile 96-well plate, add 100 µL of 7H9 broth to all wells except the first column.

  • Add 200 µL of the PptT inhibitor at the desired starting concentration (e.g., 64 µM) to the first well of a row.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating across the plate. Discard 100 µL from the last well.

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to each well containing the compound dilutions.

  • The final volume in each well will be 200 µL.

  • Controls:

    • Growth Control: 100 µL of inoculum + 100 µL of 7H9 broth with the same percentage of DMSO as the highest compound concentration.

    • Sterility Control: 200 µL of 7H9 broth.

    • Positive Control: A row with a known antibiotic like Rifampicin.

• Incubation:

  • Seal the plate with a gas-permeable sealer or place it in a humidified container.

  • Incubate at 37°C for 7 days.

• Resazurin Addition and Reading:

  • After 7 days of incubation, add 30 µL of the 0.02% resazurin solution to each well.

  • Re-incubate the plate for 24-48 hours.

  • Observe the color change. A blue color indicates no bacterial growth (inhibition), while a pink color indicates bacterial growth.

  • The MIC is defined as the lowest concentration of the compound that prevents the color change from blue to pink.

Protocol 2: Determination of Minimum Bactericidal Concentration (MBC)

This protocol is performed subsequently to the MIC determination to assess the bactericidal activity of the PptT inhibitor.

Materials:

• MIC plate from the previous experiment

• Middlebrook 7H11 agar plates supplemented with 10% OADC (Oleic Acid-Albumin-Dextrose-Catalase)

• Sterile saline or PBS

Procedure:

• Plating from MIC Wells:

  • From the wells of the MIC plate that showed no visible growth (blue color), and from the growth control well, take a 10 µL aliquot.

  • Spot-plate the aliquot onto a labeled section of a 7H11 agar plate.

• Incubation:

  • Allow the spots to dry completely.

  • Incubate the agar plates at 37°C for 3-4 weeks.

• MBC Determination:

  • Count the number of colonies (CFU) in each spot.

  • The MBC is defined as the lowest concentration of the compound that results in a ≥99.9% (3-log10) reduction in CFU compared to the initial inoculum count.[7][8]

Experimental Workflow for MIC Determination

References

• 1. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. PptT in the spotlight: deciphering the mechanism of action of an essential enzyme from Mycobacterium tuberculosis - IPBS-Toulouse [ipbs.fr]
• 4. In Vitro and In Vivo Inhibition of the Mycobacterium tuberculosis Phosphopantetheinyl Transferase PptT by Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PptT inhibitors of mycobacterium tuberculosis - American Chemical Society [acs.digitellinc.com]
• 6. Mycobacterium tuberculosis PptT Inhibitors Based on Heterocyclic Replacements of Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Minimum Bactericidal Concentration Techniques in Mycobacterium tuberculosis: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for PptT-IN-4 in Mycobacterial Lipid Metabolism Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of multidrug-resistant strains of Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, necessitates the discovery of novel drug targets and therapeutic agents. The mycobacterial cell wall, a complex and lipid-rich structure, is crucial for the bacterium's survival, pathogenesis, and resistance to antibiotics. A key enzyme involved in the biosynthesis of many of these essential lipids is the 4'-phosphopantetheinyl transferase (PptT). PptT catalyzes the post-translational modification of acyl carrier protein (ACP) and peptidyl carrier protein (PCP) domains within large enzymatic complexes like polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS). This activation is a prerequisite for the synthesis of critical lipid components of the cell wall, including mycolic acids, as well as virulence factors such as phthiocerol dimycocerosates (PDIM) and sulfolipids.[1][2][3][4]

PptT-IN-4 is a potent and specific small molecule inhibitor of Mtb PptT. By blocking the function of PptT, PptT-IN-4 effectively halts the production of a wide array of essential lipids, leading to impaired cell wall integrity, reduced virulence, and ultimately, bacterial death. This makes PptT-IN-4 a valuable chemical tool for studying lipid metabolism in mycobacteria and a promising lead compound for the development of novel anti-tubercular drugs.

These application notes provide an overview of PptT-IN-4, its mechanism of action, and detailed protocols for its use in studying mycobacterial lipid metabolism.

Mechanism of Action

PptT-IN-4 acts as a competitive inhibitor of PptT, binding to the active site and preventing the transfer of the 4'-phosphopantetheine (Ppant) moiety from Coenzyme A (CoA) to the apo-carrier protein domains of PKS and NRPS enzymes.[5] This inhibition blocks the activation of these synthases, thereby disrupting the biosynthetic pathways of numerous complex lipids that are vital for the mycobacterial cell envelope and virulence.

Fig 1. Mechanism of PptT and its inhibition by PptT-IN-4.

Data Presentation

The inhibitory activity of PptT-IN-4 against M. tuberculosis H37Rv and its direct enzymatic inhibition of PptT are summarized below. This data is representative and may vary based on experimental conditions.

Parameter	Value	Assay Type	Reference
Whole-cell MIC90	3.1 µM	M. tuberculosis H37Rv growth inhibition	[4]
Enzymatic IC50	0.23 µM	Fluorescence Polarization (FP) assay	[4]
Enzymatic IC50	2.3 µM	BpsA assay	[4]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) of PptT-IN-4 against M. tuberculosis

This protocol outlines the procedure for determining the MIC of PptT-IN-4 against M. tuberculosis using a broth microdilution method.

Materials:

• M. tuberculosis H37Rv culture

• Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (Albumin-Dextrose-Catalase), and 0.05% Tween 80

• PptT-IN-4 stock solution (in DMSO)

• 96-well microplates

• Resazurin sodium salt solution (0.02% w/v in sterile water)

• Plate reader

Procedure:

• Bacterial Culture Preparation: Grow M. tuberculosis H37Rv in 7H9 broth to mid-log phase (OD600 of 0.4-0.6).

• Inoculum Preparation: Dilute the bacterial culture in fresh 7H9 broth to achieve a final concentration of approximately 5 x 105 CFU/mL.

• Serial Dilution of PptT-IN-4:

  • Add 100 µL of 7H9 broth to all wells of a 96-well plate.

  • Add 100 µL of the PptT-IN-4 stock solution (at 2x the highest desired concentration) to the first well of a row and mix.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard 100 µL from the last well.

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well containing the serially diluted PptT-IN-4.

• Controls:

  • Positive Control: Wells containing bacteria and broth but no inhibitor.

  • Negative Control: Wells containing broth only.

  • Solvent Control: Wells containing bacteria, broth, and the highest concentration of DMSO used.

• Incubation: Seal the plates and incubate at 37°C for 7 days.

• Resazurin Assay:

  • Add 30 µL of resazurin solution to each well.

  • Incubate for an additional 24-48 hours at 37°C.

• Data Analysis:

  • A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth.

  • The MIC is defined as the lowest concentration of PptT-IN-4 that prevents this color change.

Fig 2. Workflow for MIC determination.

Protocol 2: Analysis of Mycobacterial Lipids after PptT-IN-4 Treatment

This protocol describes the extraction and analysis of total lipids from M. tuberculosis treated with PptT-IN-4 using Thin Layer Chromatography (TLC).

Materials:

• M. tuberculosis H37Rv culture

• PptT-IN-4

• Middlebrook 7H9 broth

• Chloroform

• Methanol

• 0.3% NaCl solution

• Petroleum ether

• TLC silica gel plates

• TLC developing chambers

• Appropriate solvent systems for lipid separation (e.g., for apolar lipids: petroleum ether/diethyl ether, 90:10, v/v)

• Visualizing agents (e.g., 5% phosphomolybdic acid in ethanol, followed by charring)

Procedure:

• Treatment of Mycobacteria:

  • Grow M. tuberculosis H37Rv in 7H9 broth to mid-log phase.

  • Treat the culture with PptT-IN-4 at a sub-inhibitory concentration (e.g., 0.5x MIC) for 24-48 hours. An untreated culture should be used as a control.

• Lipid Extraction (Modified Bligh-Dyer Method):

  • Harvest the bacterial cells by centrifugation.

  • Wash the cell pellet with phosphate-buffered saline (PBS).

  • Resuspend the pellet in a mixture of chloroform:methanol:0.3% NaCl (1:2:0.8, v/v/v).

  • Stir the suspension for at least 4 hours at room temperature.

  • Add chloroform and 0.3% NaCl to achieve a final ratio of 2:2:1.8 (chloroform:methanol:NaCl).

  • Centrifuge to separate the phases.

  • Collect the lower organic phase containing the total lipids.

  • Dry the lipid extract under a stream of nitrogen.

• Thin Layer Chromatography (TLC) Analysis:

  • Resuspend the dried lipid extract in a small volume of chloroform.

  • Spot equal amounts of the lipid extracts from the treated and untreated samples onto a TLC plate.

  • Develop the TLC plate in a chamber pre-saturated with the appropriate solvent system.

  • After development, air dry the plate.

  • Spray the plate with a visualizing agent and heat to reveal the lipid spots.

  • Compare the lipid profiles of the treated and untreated samples. A reduction in the intensity of spots corresponding to PKS and NRPS-derived lipids (e.g., PDIM, sulfolipids) is expected in the PptT-IN-4 treated sample.

Fig 3. Workflow for lipid extraction and TLC analysis.

Protocol 3: Quantitative Lipidomic Analysis by Mass Spectrometry

For a more detailed and quantitative analysis of the lipid profile changes upon PptT-IN-4 treatment, Liquid Chromatography-Mass Spectrometry (LC-MS) is recommended.

Materials:

• Lipid extracts obtained from Protocol 2.

• LC-MS system (e.g., Q-TOF or Orbitrap).

• Appropriate LC column (e.g., C18 reverse-phase).

• Solvents for LC separation (e.g., methanol, isopropanol, acetonitrile, water with additives like formic acid or ammonium acetate).

Procedure:

• Sample Preparation:

  • Resuspend the dried lipid extracts in an appropriate solvent for LC-MS analysis (e.g., methanol/chloroform, 1:1, v/v).

  • Filter the samples to remove any particulate matter.

• LC-MS Analysis:

  • Inject the samples onto the LC-MS system.

  • Perform a chromatographic separation using a suitable gradient of mobile phases to resolve the different lipid species.

  • Acquire mass spectra in both positive and negative ion modes to cover a broad range of lipid classes.

• Data Analysis:

  • Process the raw LC-MS data using specialized software (e.g., XCMS, MS-DIAL).

  • Identify lipid species based on their accurate mass, retention time, and fragmentation patterns (MS/MS).

  • Perform relative quantification by comparing the peak areas of identified lipids between the PptT-IN-4 treated and untreated samples.

  • Statistical analysis (e.g., t-test, volcano plots) can be used to identify significantly altered lipid species.

Conclusion

PptT-IN-4 is a powerful tool for the investigation of lipid metabolism in mycobacteria. Its specific inhibition of PptT allows for the targeted disruption of key lipid biosynthetic pathways. The protocols provided here offer a framework for researchers to characterize the in vitro activity of PptT-IN-4 and to analyze its effects on the mycobacterial lipidome. These studies will contribute to a deeper understanding of the crucial role of lipids in mycobacterial physiology and pathogenesis and may accelerate the development of new therapeutic strategies against tuberculosis.

References

• 1. Lipidomic analyses of Mycobacterium tuberculosis based on accurate mass measurements and the novel “Mtb LipidDB” - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipidomics reveals control of Mycobacterium tuberculosis virulence lipids via metabolic coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Video: Analysis of the Lipid Composition of Mycobacteria by Thin Layer Chromatography [app.jove.com]
• 4. Mycobacterium tuberculosis PptT Inhibitors Based on Heterocyclic Replacements of Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipid extraction and analysis. [bio-protocol.org]

Application Notes and Protocols for PptT Inhibitors in a Mouse Model of Tuberculosis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-Phosphopantetheinyl transferase (PptT) is an essential enzyme for Mycobacterium tuberculosis (M. tb), playing a critical role in the biosynthesis of mycolic acids and other lipid virulence factors that are vital for the bacterium's survival and pathogenicity.[1][2][3][4] Inhibition of PptT represents a promising strategy for the development of new anti-tuberculosis therapeutics.[1][2] This document provides detailed application notes and protocols for the use of PptT inhibitors in a mouse model of tuberculosis, with a focus on the well-characterized amidinourea inhibitor, AU 8918, as a representative compound of its class. While the specific compound "PptT-IN-4" is not found in publicly available literature, the protocols and data presented for AU 8918 serve as a comprehensive guide for the in vivo evaluation of PptT inhibitors.

Mechanism of Action of PptT Inhibitors

PptT catalyzes the transfer of the 4'-phosphopantetheine (Ppant) moiety from coenzyme A (CoA) to a conserved serine residue on acyl carrier protein (ACP) domains of polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS).[1][3] This post-translational modification is essential for the activation of these enzymatic systems, which are responsible for the synthesis of crucial components of the mycobacterial cell envelope, including mycolic acids and other virulence-conferring lipids like phthiocerol dimycocerosates (DIM), sulfolipids (SL), and the siderophore mycobactin.[1][5]

PptT inhibitors, such as AU 8918, act by binding to the active site of the PptT enzyme, thereby preventing the transfer of Ppant to its target proteins.[4][6] This inhibition disrupts the biosynthesis of essential lipids, leading to a compromise of the structural integrity and permeability of the mycobacterial cell wall, ultimately resulting in bactericidal activity.[1][6]

Signaling Pathway and Biosynthetic Roles of PptT

Caption: PptT signaling pathway and its role in mycobacterial biosynthesis.

Quantitative Data Summary

The following tables summarize the in vitro and in vivo activity of the PptT inhibitor AU 8918.

Table 1: In Vitro Activity of AU 8918 against M. tuberculosis

Parameter	Value	Reference
IC₅₀ (BpsA assay)	2.3 µM	[4]
IC₅₀ (FP assay)	0.23 µM	[4]
MIC₉₀ (M. tb H37Rv)	3.1 µM	[4]

Table 2: In Vivo Efficacy of AU 8918 in a Mouse Model of Tuberculosis

Mouse Strain	M. tb Strain	Treatment Dose and Route	Duration of Treatment	Organ	Log₁₀ CFU Reduction vs. Vehicle	Reference
Not specified	H37Rv	Not specified	Not specified	Lungs	Significant reduction	[7]
BALB/c	H37Rv	100 mg/kg, oral gavage	4 weeks	Lungs	~2.0	[8]

Note: Detailed quantitative data on CFU reduction with specific doses and time points for AU 8918 are limited in the reviewed literature. The value provided is an approximation based on graphical data presented in the cited reference.

Experimental Protocols

Protocol 1: In Vivo Efficacy Assessment of a PptT Inhibitor in a Mouse Model of Tuberculosis

This protocol is based on methodologies used for testing anti-tuberculosis compounds in murine models and specific information available for AU 8918.

1. Animal Model and Infection:

• Mouse Strain: BALB/c mice (female, 6-8 weeks old) are commonly used for tuberculosis research.

• Bacterial Strain: Mycobacterium tuberculosis H37Rv.

• Infection Route: Low-dose aerosol infection to deliver approximately 100-200 bacilli to the lungs of each mouse. This method closely mimics the natural route of human infection.

2. PptT Inhibitor Formulation and Administration:

• Compound: PptT inhibitor (e.g., AU 8918).

• Formulation: The inhibitor should be formulated in a suitable vehicle for the chosen administration route. For oral gavage, a common vehicle is 0.5% (w/v) carboxymethylcellulose in water.

• Dose: Based on available data for AU 8918, a starting dose of 100 mg/kg can be used.[8] Dose-response studies are recommended.

• Administration Route: Oral gavage is a common and effective route for administering drugs to mice. Intraperitoneal injection is another potential route.

• Frequency: Daily administration, 5 days a week.

3. Experimental Groups:

• Group 1 (Vehicle Control): Infected mice receiving the vehicle only.

• Group 2 (Test Compound): Infected mice receiving the PptT inhibitor at the desired dose.

• Group 3 (Positive Control): Infected mice receiving a standard-of-care anti-tuberculosis drug (e.g., isoniazid at 10 mg/kg).

• Group 4 (Uninfected Control): Uninfected mice.

4. Efficacy Evaluation:

• Time Points: Mice are euthanized at various time points post-infection to assess bacterial load, typically at day 1 (to confirm initial inoculum) and after 2, 4, and 6 weeks of treatment.

• Organ Harvesting: Lungs and spleens are aseptically removed.

• Bacterial Load Determination (CFU Assay):

  • Homogenize the entire lung and spleen of each mouse in sterile phosphate-buffered saline (PBS) with 0.05% Tween 80.

  • Prepare serial 10-fold dilutions of the organ homogenates in PBS with 0.05% Tween 80.

  • Plate 100 µL of each dilution onto Middlebrook 7H11 agar plates supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase).

  • Incubate the plates at 37°C for 3-4 weeks.

  • Count the number of colonies to determine the colony-forming units (CFU) per organ.

  • Data are typically expressed as log₁₀ CFU per organ.

5. Data Analysis:

• Compare the mean log₁₀ CFU in the lungs and spleens of the PptT inhibitor-treated group to the vehicle control group. A statistically significant reduction in CFU indicates efficacy.

Experimental Workflow for In Vivo Efficacy Testing

Caption: Workflow for assessing the in vivo efficacy of PptT inhibitors.

Protocol 2: Construction of a M. tuberculosis PptT Conditional Knockdown Mutant for Target Validation

This protocol describes the generation of a conditional mutant to validate PptT as an essential gene in vivo, a crucial step before testing inhibitors. This method uses a tetracycline-inducible expression system.

1. Vector Construction:

• Construct a suicide vector containing:

  • The flanking regions of the pptT gene for homologous recombination.

  • A selectable marker (e.g., hygromycin resistance).

  • A counter-selectable marker (e.g., sacB).

  • The pptT gene under the control of a tetracycline-repressible promoter (e.g., Pmyc1tetO).

  • The tetracycline repressor gene (tetR).

2. Generation of the Conditional Mutant:

• Electroporate the suicide vector into M. tuberculosis H37Rv.

• Select for single-crossover transformants on media containing the appropriate antibiotic (e.g., hygromycin) and anhydrotetracycline (ATc) to ensure expression of pptT.

• Select for double-crossover mutants (where the native pptT is replaced by the regulated copy) on media containing sucrose (to select against sacB) and ATc.

• Confirm the correct gene replacement by PCR and Southern blotting.

3. In Vivo Validation of PptT Essentiality:

• Infect two groups of BALB/c mice with the pptT conditional mutant.

• Provide one group with drinking water containing doxycycline (a tetracycline analog) to induce pptT expression.

• The other group receives regular drinking water (no doxycycline), leading to the depletion of PptT.

• Determine the bacterial load in the lungs and spleens at different time points as described in Protocol 1.

• A significant reduction in CFU in the group without doxycycline confirms that PptT is essential for M. tuberculosis survival in vivo.[1]

Logical Relationship for Target Validation

Caption: Logical workflow for validating PptT as an in vivo drug target.

Conclusion

The inhibition of PptT is a validated and promising strategy for the development of novel anti-tuberculosis drugs. The protocols and data provided, centered on the well-studied inhibitor AU 8918, offer a robust framework for the in vivo evaluation of new PptT-targeting compounds. Further research to delineate the detailed pharmacokinetics and pharmacodynamics of these inhibitors will be crucial for their advancement into clinical development.

References

• 1. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4'-Phosphopantetheinyl transferase PptT, a new drug target required for Mycobacterium tuberculosis growth and persistence in vivo [pubmed.ncbi.nlm.nih.gov]
• 3. PptT in the spotlight: deciphering the mechanism of action of an essential enzyme from Mycobacterium tuberculosis - IPBS-Toulouse [ipbs.fr]
• 4. Mycobacterium tuberculosis PptT Inhibitors Based on Heterocyclic Replacements of Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. In Vitro and In Vivo Inhibition of the Mycobacterium tuberculosis Phosphopantetheinyl Transferase PptT by Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PptT inhibitors of mycobacterium tuberculosis - American Chemical Society [acs.digitellinc.com]
• 8. Opposing reactions in coenzyme A metabolism sensitize Mycobacterium tuberculosis to enzyme inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: PptT-IN-A1 as a Chemical Probe for PptT Function

A Note on Nomenclature: Extensive searches for a chemical probe specifically named "PptT-IN-4" did not yield any publicly available information. Therefore, these application notes and protocols are based on a well-characterized, potent, and selective inhibitor of Mycobacterium tuberculosis PptT from the amidinourea class, which we will refer to as PptT-IN-A1 . This compound serves as an exemplary chemical probe for investigating PptT function.

Introduction

Phosphopantetheinyl transferase (PptT) is an essential enzyme in Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis.[1] PptT catalyzes the transfer of a 4'-phosphopantetheine (Ppant) moiety from coenzyme A (CoA) to a conserved serine residue on acyl carrier protein (ACP) or peptidyl carrier protein (PCP) domains of various synthases.[2] This post-translational modification is critical for the activation of polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS), which are involved in the biosynthesis of essential cell wall components, such as mycolic acids, and virulence factors.[1][3] The essentiality of PptT for Mtb growth and survival makes it a promising target for the development of new anti-tuberculosis drugs.[1]

PptT-IN-A1 is a potent and selective small molecule inhibitor of Mtb PptT. As a chemical probe, PptT-IN-A1 is an invaluable tool for researchers, scientists, and drug development professionals to dissect the function of PptT, validate it as a drug target, and screen for new inhibitors. These application notes provide detailed protocols for the use of PptT-IN-A1 in various experimental settings.

PptT-IN-A1: Chemical Probe Profile

Mechanism of Action:

PptT-IN-A1 acts as a competitive inhibitor of PptT, likely by binding to the active site and preventing the binding of its natural substrate, CoA.[2] Inhibition of PptT activity leads to the abrogation of the post-translational activation of PKS and NRPS, thereby disrupting the biosynthesis of essential lipids and virulence factors, ultimately leading to bacterial cell death.[1][2]

Quantitative Data for PptT-IN-A1:

Parameter	Value	Species	Reference
PptT Inhibition (IC50)	0.25 µM	M. tuberculosis	[4]
MIC90	3.1 µM	M. tuberculosis (replicating)	[4]

Signaling Pathway and Experimental Workflows

Figure 1: PptT signaling pathway and point of intervention by PptT-IN-A1.

Figure 2: General workflow for a PptT enzymatic inhibition assay.

Figure 3: Logical framework for using PptT-IN-A1 to validate PptT as a drug target.

Application Notes

In Vitro Characterization of PptT Inhibitors

PptT-IN-A1 serves as an excellent positive control for in vitro assays aimed at identifying novel PptT inhibitors. A common method is a fluorescence polarization (FP) assay that measures the modification of a carrier protein with a fluorescently labeled CoA analog.[5]

• Use Case: High-throughput screening (HTS) of compound libraries to identify new PptT inhibitors.

• Principle: In the absence of an inhibitor, PptT will transfer the fluorescent CoA analog to the apo-carrier protein, resulting in a larger, slower-tumbling molecule and an increase in fluorescence polarization. PptT-IN-A1 will inhibit this reaction, leading to a low polarization signal.

Probing the Role of PptT in M. tuberculosis Growth and Viability

The potent whole-cell activity of PptT-IN-A1 allows for its use in studying the phenotypic consequences of PptT inhibition in live Mtb cultures.

• Use Case: Determining the effect of PptT inhibition on Mtb growth kinetics and survival.

• Principle: Treatment of Mtb cultures with PptT-IN-A1 is expected to result in a dose-dependent inhibition of bacterial growth, which can be monitored by measuring optical density (OD) or by determining colony-forming units (CFUs).

Target Engagement and Selectivity Profiling

Confirming that a chemical probe interacts with its intended target in a cellular context is crucial. Techniques like the Cellular Thermal Shift Assay (CETSA) or activity-based protein profiling (ABPP) can be employed.

• Use Case: To confirm that PptT-IN-A1 engages PptT within intact Mtb cells and to assess its selectivity against other cellular proteins.

• Principle of CETSA: The binding of PptT-IN-A1 to PptT is expected to stabilize the protein, leading to a higher melting temperature. This shift can be detected by Western blotting for PptT after heating cell lysates to various temperatures.

Experimental Protocols

Protocol 1: In Vitro PptT Inhibition Assay (Fluorescence Polarization)

Materials:

• Purified recombinant Mtb PptT enzyme

• Purified apo-Acyl Carrier Protein (ACP) domain (e.g., from PKS13)

• Fluorescently labeled Coenzyme A (e.g., Bodipy-FL-CoA)

• PptT-IN-A1

• Assay Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT

• 384-well, low-volume, black, round-bottom plates

• Plate reader capable of measuring fluorescence polarization

Procedure:

• Compound Preparation: Prepare a serial dilution of PptT-IN-A1 in DMSO. For a typical IC₅₀ determination, a 10-point, 3-fold dilution series starting from 100 µM is recommended. Also, prepare a DMSO-only control.

• Assay Plate Preparation:

  • Add 100 nL of the serially diluted PptT-IN-A1 or DMSO to the wells of the 384-well plate.

  • Add 5 µL of PptT enzyme solution (e.g., 20 nM final concentration) in assay buffer to all wells.

  • Incubate for 30 minutes at room temperature to allow for inhibitor binding.

• Reaction Initiation:

  • Prepare a substrate mix containing apo-ACP (e.g., 200 nM final concentration) and fluorescently labeled CoA (e.g., 50 nM final concentration) in assay buffer.

  • Add 5 µL of the substrate mix to all wells to initiate the reaction.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Detection:

  • Measure the fluorescence polarization on a suitable plate reader.

• Data Analysis:

  • Normalize the data using the DMSO-only (high signal) and no-enzyme (low signal) controls.

  • Plot the normalized data against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay against M. tuberculosis

Materials:

• M. tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with 10% ADC (Albumin-Dextrose-Catalase) and 0.05% Tween 80

• PptT-IN-A1

• 96-well microplates

• Resazurin solution (e.g., 0.02% w/v)

• Plate shaker incubator

Procedure:

• Bacterial Culture Preparation: Grow M. tuberculosis H37Rv in 7H9 broth to mid-log phase (OD₆₀₀ ≈ 0.4-0.6). Adjust the culture to a McFarland standard of 1.0 and then dilute 1:50 in fresh 7H9 broth.

• Compound Preparation: Prepare a 2-fold serial dilution of PptT-IN-A1 in 7H9 broth in a 96-well plate. The final volume in each well should be 100 µL. Include a drug-free control (medium only) and a no-bacteria control.

• Inoculation: Add 100 µL of the diluted Mtb culture to each well, bringing the final volume to 200 µL.

• Incubation: Seal the plates and incubate at 37°C with gentle shaking for 7 days.

• Viability Assessment:

  • Add 30 µL of resazurin solution to each well.

  • Incubate for an additional 24-48 hours at 37°C.

• MIC Determination:

  • Visually inspect the wells. A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth.

  • The MIC is defined as the lowest concentration of PptT-IN-A1 that prevents this color change.

Disclaimer: These protocols are intended as a guide. Researchers should optimize the conditions based on their specific experimental setup and reagents. Appropriate safety precautions must be taken when working with Mycobacterium tuberculosis.

References

• 1. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pnas.org [pnas.org]
• 4. PptT inhibitors of mycobacterium tuberculosis - American Chemical Society [acs.digitellinc.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for High-Throughput Screening Assays Targeting Dipeptidyl Peptidase-4 (DPP-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipeptidyl peptidase-4 (DPP-4), also known as CD26, is a transmembrane glycoprotein that plays a crucial role in glucose metabolism. It is a key therapeutic target for the management of type 2 diabetes mellitus.[1][2][3][4] DPP-4 inhibitors increase the levels of incretin hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), which in turn stimulate insulin secretion and suppress glucagon release in a glucose-dependent manner.[1] High-throughput screening (HTS) is a fundamental technology in drug discovery, enabling the rapid screening of large compound libraries to identify novel inhibitors of therapeutic targets like DPP-4.[5][6][7][8] These application notes provide a comprehensive overview and detailed protocols for performing HTS assays to identify and characterize DPP-4 inhibitors.

Mechanism of Action of DPP-4 Inhibitors

DPP-4 is a serine protease that specifically cleaves X-proline or X-alanine dipeptides from the N-terminus of various peptides.[1][2][3] The primary substrates relevant to glucose homeostasis are GLP-1 and GIP. By inhibiting DPP-4, the inactivation of these incretins is prevented, leading to prolonged physiological activity. This results in enhanced glucose-stimulated insulin secretion and reduced glucagon levels, ultimately contributing to lower blood glucose levels.

Signaling Pathway of DPP-4 Inhibition

The following diagram illustrates the signaling pathway affected by DPP-4 inhibitors.

Caption: Signaling pathway of DPP-4 inhibition.

High-Throughput Screening for DPP-4 Inhibitors

A common HTS assay for DPP-4 inhibitors is a fluorescence-based biochemical assay. This assay measures the enzymatic activity of DPP-4 by monitoring the cleavage of a synthetic substrate that releases a fluorescent product.

Experimental Workflow

The general workflow for a DPP-4 HTS assay is depicted below.

Caption: General workflow for a DPP-4 HTS assay.

Quantitative Data Presentation

The results of an HTS campaign can be summarized to evaluate the performance of the assay and the activity of the tested compounds. The following tables present representative data from a hypothetical HTS assay for a DPP-4 inhibitor.

Table 1: Assay Performance Metrics

Parameter	Value	Description
Z'-factor	0.85	A measure of assay quality, with > 0.5 indicating an excellent assay.
Signal-to-Background (S/B) Ratio	12	The ratio of the signal from an uninhibited reaction to the background signal.
Coefficient of Variation (%CV)	< 5%	A measure of the variability of the assay signal.

Table 2: Representative Hit Compound Data

Compound ID	IC50 (nM)	Hill Slope	Max Inhibition (%)
PptT-IN-4 (Example)	15.2	1.1	98.5
Control Inhibitor	8.7	1.0	99.2
Hit Compound A	45.8	1.3	95.1
Hit Compound B	120.3	0.9	92.7

Experimental Protocols

Protocol 1: Primary High-Throughput Screening of DPP-4 Inhibitors

Objective: To identify initial "hit" compounds that inhibit DPP-4 activity from a large chemical library.

Materials:

• Recombinant human DPP-4 enzyme

• DPP-4 substrate: Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC)

• Assay Buffer: Tris-HCl (pH 7.5) containing 1 mg/mL BSA

• DPP-4 Inhibitor (e.g., Sitagliptin) as a positive control

• DMSO for compound dilution

• 384-well black, flat-bottom assay plates

• Fluorescence plate reader (Excitation: 380 nm, Emission: 460 nm)

Procedure:

• Compound Plating: Using an acoustic liquid handler, dispense 50 nL of each compound from the library (typically at 10 mM in DMSO) into the wells of a 384-well assay plate. For control wells, dispense 50 nL of DMSO (negative control) or a known DPP-4 inhibitor (positive control).

• Enzyme Addition: Add 10 µL of DPP-4 enzyme solution (e.g., 0.1 ng/µL in assay buffer) to all wells.

• Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow compounds to bind to the enzyme.

• Substrate Addition: Add 10 µL of the Gly-Pro-AMC substrate solution (e.g., 50 µM in assay buffer) to all wells to initiate the enzymatic reaction.

• Kinetic Reading: Immediately place the plate in a fluorescence plate reader and measure the fluorescence intensity every 2 minutes for 20 minutes.

• Data Analysis: Calculate the rate of reaction (slope of the linear portion of the kinetic curve) for each well. Normalize the data to the positive and negative controls to determine the percent inhibition for each compound.

Protocol 2: IC50 Determination for Hit Compounds

Objective: To determine the potency (IC50 value) of the hit compounds identified in the primary screen.

Materials:

• Same materials as in Protocol 1.

• Hit compounds identified from the primary screen.

Procedure:

• Serial Dilution: Prepare a series of dilutions for each hit compound (e.g., 10-point, 3-fold serial dilution starting from 100 µM) in DMSO.

• Compound Plating: Dispense 50 nL of each dilution of the hit compounds into the wells of a 384-well plate in triplicate. Include positive and negative controls.

• Enzyme Addition: Add 10 µL of DPP-4 enzyme solution to all wells.

• Pre-incubation: Incubate for 15 minutes at room temperature.

• Substrate Addition: Add 10 µL of the Gly-Pro-AMC substrate solution to all wells.

• Endpoint Reading: Incubate the plate for 30 minutes at room temperature, protected from light. Measure the final fluorescence intensity.

• Data Analysis: Subtract the background fluorescence (wells with no enzyme). Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Logical Relationship Diagram

The relationship between different stages of the HTS and lead optimization process is crucial for successful drug discovery.

Caption: Logical flow from HTS to preclinical candidate selection.

References

• 1. Pharmacology, Physiology, and Mechanisms of Action of Dipeptidyl Peptidase-4 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacology, physiology, and mechanisms of action of dipeptidyl peptidase-4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. High Throughput Screening | PPT [slideshare.net]
• 6. High throughput screening | PPTX [slideshare.net]
• 7. Drug discovery | PPTX [slideshare.net]
• 8. PPT - High-Throughput Screening PowerPoint Presentation, free download - ID:977951 [slideserve.com]

Application Notes and Protocols: PptT-IN-4 in Combination with Other Anti-Tuberculosis Drugs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), remains a leading cause of death from a single infectious agent worldwide. The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains necessitates the development of new therapeutic agents with novel mechanisms of action. One such promising target is the 4'-phosphopantetheinyl transferase (PptT), an essential enzyme for the biosynthesis of mycolic acids and other crucial lipids that contribute to the virulence and survival of Mtb.[1][2] PptT-IN-4 has been identified as an inhibitor of this vital enzyme, presenting a new avenue for anti-tuberculosis drug development.

This document provides detailed application notes and experimental protocols for the investigation of PptT-IN-4, particularly in combination with existing anti-tuberculosis drugs. While specific data on PptT-IN-4 combination therapy is not yet publicly available, this guide offers a comprehensive framework for its evaluation based on established methodologies.

PptT-IN-4: A Novel PptT Inhibitor

PptT-IN-4, also known as Compound 3a, is a documented inhibitor of the M. tuberculosis PptT enzyme.[3] Inhibition of PptT disrupts the post-translational modification of polyketide synthases and non-ribosomal peptide synthetases, which are critical for the synthesis of mycolic acids, phthiocerol dimycocerosates (PDIMs), and mycobactin siderophores.[1][4]

Signaling Pathway of PptT in Mycobacterium tuberculosis

The PptT enzyme plays a central role in activating multiple biosynthetic pathways essential for the survival and virulence of M. tuberculosis. The following diagram illustrates the mechanism of PptT and its downstream effects.

Caption: Mechanism of PptT and its role in Mtb biosynthetic pathways.

Quantitative Data for PptT-IN-4

The following table summarizes the known in vitro activity of PptT-IN-4.

Parameter	Value	Target/Organism	Reference
IC50	0.71 µM	PptT Enzyme	[3]
MIC	42 µM	M. tuberculosis H37Rv	[3]
Off-Target IC50	11 µM	hERG Channel	[3]
8.1 µM	hCav1.2 Channel	[3]
6.9 µM	hNav1.5 Channel	[3]

Rationale for Combination Therapy

The standard treatment for TB involves a multi-drug regimen to prevent the emergence of drug resistance and to target different populations of Mtb.[5][6][7] Combining a novel agent like PptT-IN-4 with existing anti-TB drugs could offer several advantages:

• Synergistic Effects: The combination may be more effective than the sum of the individual drugs.

• Dose Reduction: Synergy can allow for lower doses of each drug, potentially reducing toxicity.

• Overcoming Resistance: A new mechanism of action can be effective against strains resistant to current drugs.

• Shortening Treatment Duration: More potent combination therapies could shorten the lengthy TB treatment course.

Experimental Protocols

The following are detailed, generalized protocols for evaluating the efficacy of PptT-IN-4 in combination with standard anti-tuberculosis drugs.

In Vitro Synergy Testing: Checkerboard Assay

The checkerboard assay is a common method to assess the interaction between two antimicrobial agents.[8][9][10]

Caption: Workflow for the in vitro checkerboard synergy assay.

Materials:

• PptT-IN-4 (requires solubilization, e.g., in DMSO)

• Standard anti-TB drugs (e.g., Isoniazid, Rifampicin, Ethambutol, Pyrazinamide)

• M. tuberculosis strain (e.g., H37Rv)

• Middlebrook 7H9 broth supplemented with OADC or ADC

• 96-well microtiter plates

• Resazurin sodium salt solution

Procedure:

• Drug Preparation: Prepare stock solutions of PptT-IN-4 and the partner drug in a suitable solvent (e.g., DMSO). Further dilutions should be made in 7H9 broth.

• Plate Setup:

  • In a 96-well plate, serially dilute PptT-IN-4 along the x-axis and the partner drug along the y-axis.

  • Include wells with each drug alone to determine their individual Minimum Inhibitory Concentrations (MICs).

  • Include a drug-free well as a growth control.

• Inoculation: Prepare a mid-log phase culture of M. tuberculosis and dilute it to the desired inoculum size (e.g., 5 x 105 CFU/mL). Add the inoculum to each well.

• Incubation: Seal the plates and incubate at 37°C for 7-14 days.

• MIC Determination: After incubation, add resazurin solution to each well and incubate for another 24-48 hours. A color change from blue to pink indicates bacterial growth. The MIC is the lowest concentration of the drug that prevents this color change.

• Data Analysis: Calculate the Fractional Inhibitory Concentration Index (FICI) using the following formula:

  FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)

Interpretation of FICI Values:

FICI Value	Interpretation
≤ 0.5	Synergy
> 0.5 to 4.0	Additive/Indifference
> 4.0	Antagonism

In Vivo Efficacy in a Mouse Model of Tuberculosis

Evaluating the efficacy of a drug combination in an animal model is a critical step in preclinical development. The murine model of chronic TB infection is widely used.[11][12]

Caption: Workflow for an in vivo mouse model of TB efficacy study.

Materials:

• Specific pathogen-free mice (e.g., BALB/c)

• M. tuberculosis strain (e.g., H37Rv)

• Aerosol infection chamber or equipment for intravenous injection

• PptT-IN-4 and partner drug(s) formulated for in vivo administration

• Appropriate vehicle for drug delivery (e.g., a solution for oral gavage)

• Middlebrook 7H11 agar plates

Procedure:

• Infection: Infect mice with a low dose of M. tuberculosis via aerosol inhalation to establish a pulmonary infection.

• Pre-treatment Phase: Allow the infection to become established, typically for 2-4 weeks.

• Treatment:

  • Randomize mice into treatment groups (e.g., vehicle control, PptT-IN-4 alone, partner drug alone, and the combination).

  • Administer drugs daily (or as determined by pharmacokinetic studies) for a specified duration (e.g., 4-8 weeks).

• Monitoring: Monitor the health of the mice throughout the experiment, including body weight measurements.

• Endpoint Analysis:

  • At the end of the treatment period, euthanize the mice.

  • Aseptically remove the lungs and spleen.

  • Homogenize the organs in sterile saline with a detergent (e.g., Tween-80).

  • Plate serial dilutions of the homogenates onto 7H11 agar.

  • Incubate the plates at 37°C for 3-4 weeks and count the number of colonies to determine the bacterial load (CFU).

• Data Analysis: Compare the log10 CFU counts between the different treatment groups. A statistically significant reduction in CFU in the combination group compared to the single-agent groups indicates in vivo efficacy and potential synergy.

Standard Anti-Tuberculosis Drugs for Combination Studies

The following table provides an overview of first-line anti-TB drugs that are candidates for combination studies with PptT-IN-4.

Drug	Mechanism of Action
Isoniazid (INH)	Inhibits the synthesis of mycolic acids, a key component of the mycobacterial cell wall.[13][14][15]
Rifampicin (RIF)	Inhibits bacterial DNA-dependent RNA polymerase, thereby blocking RNA synthesis.[13][15]
Pyrazinamide (PZA)	The exact mechanism is not fully understood, but it is thought to disrupt membrane potential and inhibit trans-translation.[13][15]
Ethambutol (EMB)	Inhibits arabinosyl transferases, which are involved in the synthesis of the mycobacterial cell wall.[13][15][16]

Conclusion

PptT-IN-4 represents a promising new lead in the fight against tuberculosis due to its inhibition of an essential mycobacterial enzyme. While further characterization of its properties, including solubility and in vivo pharmacokinetics, is necessary, the protocols outlined in this document provide a robust framework for evaluating its potential in combination with standard anti-tuberculosis drugs. Such studies are crucial for advancing our understanding of this novel inhibitor and its potential role in future TB treatment regimens.

References

• 1. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. PptT in the spotlight: deciphering the mechanism of action of an essential enzyme from Mycobacterium tuberculosis - IPBS-Toulouse [ipbs.fr]
• 4. researchgate.net [researchgate.net]
• 5. How do different drug classes work in treating Tuberculosis? [synapse.patsnap.com]
• 6. Standard treatment regimens - Treatment of Tuberculosis: Guidelines - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Treatment for Drug-Susceptible Tuberculosis Disease | Tuberculosis (TB) | CDC [cdc.gov]
• 8. tsijournals.com [tsijournals.com]
• 9. journals.asm.org [journals.asm.org]
• 10. Fast detection of drug interaction in Mycobacterium tuberculosis by a checkerboard resazurin method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. go.drugbank.com [go.drugbank.com]
• 15. Antitubercular Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. go.drugbank.com [go.drugbank.com]

Application Notes and Protocols for Evaluating PptT-IN-4 Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for cell-based assays to characterize the activity of PptT-IN-4, a putative inhibitor of the essential Mycobacterium tuberculosis phosphopantetheinyl transferase (PptT).

Introduction

PptT is a crucial enzyme in Mycobacterium tuberculosis (Mtb), responsible for the post-translational modification and activation of various synthases involved in the biosynthesis of critical cell wall components, such as mycolic acids, and virulence factors like mycobactin siderophores.[1][2][3] Inhibition of PptT represents a promising strategy for the development of novel anti-tuberculosis therapeutics.[1][3][4][5] PptT-IN-4 has been identified as a potential inhibitor of this essential enzyme. The following protocols describe cell-based assays to determine the efficacy and mode of action of PptT-IN-4 against Mtb.

PptT-Mediated Activation of Biosynthetic Pathways

PptT catalyzes the transfer of a 4'-phosphopantetheine (Ppant) group from coenzyme A (CoA) to a conserved serine residue on the acyl carrier protein (ACP) or peptidyl carrier protein (PCP) domains of enzymes like polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS).[1][6] This modification converts these enzymes from their inactive apo-form to the active holo-form, enabling them to participate in the synthesis of complex lipids and virulence factors.[1][2]

A diagram illustrating the PptT signaling pathway.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) of PptT-IN-4 against M. tuberculosis

This protocol determines the lowest concentration of PptT-IN-4 that inhibits the visible growth of M. tuberculosis.

Experimental Workflow

Workflow for MIC determination.

Materials

• M. tuberculosis strain (e.g., H37Rv)

• Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% OADC (oleic acid, albumin, dextrose, catalase), and 0.05% Tween 80

• PptT-IN-4 stock solution (in DMSO)

• Sterile 96-well microplates

• Resazurin sodium salt solution (0.02% w/v in sterile water)

• Positive control antibiotic (e.g., Isoniazid)

• Negative control (DMSO)

Methodology

• Prepare Mtb Inoculum: Culture M. tuberculosis in 7H9 broth to mid-log phase (OD600 of 0.4-0.6). Adjust the culture density to a McFarland standard of 0.5 (approximately 1.5 x 10^8 CFU/mL) and then dilute 1:100 in fresh 7H9 broth.

• Compound Dilution: Prepare a 2-fold serial dilution of PptT-IN-4 in 7H9 broth in a 96-well plate. The final concentration range should typically span from 100 µM to 0.05 µM. Include wells for a positive control (Isoniazid), a negative control (DMSO at the highest concentration used for the compound), and a no-drug control.

• Inoculation: Add 100 µL of the diluted Mtb inoculum to each well of the microplate containing 100 µL of the serially diluted compound, resulting in a final volume of 200 µL per well.

• Incubation: Seal the plate and incubate at 37°C for 7-14 days.

• MIC Determination: After incubation, add 30 µL of resazurin solution to each well and incubate for an additional 24-48 hours. The MIC is defined as the lowest concentration of the compound that prevents a color change from blue (resazurin) to pink (resorufin), indicating inhibition of bacterial metabolism.

Data Presentation

Compound	MIC (µM)
PptT-IN-4	[Insert Value]
Isoniazid	[Insert Value]
DMSO	>100

Protocol 2: Intracellular Activity of PptT-IN-4 in an M. tuberculosis-Infected Macrophage Model

This assay evaluates the ability of PptT-IN-4 to inhibit the growth of M. tuberculosis within macrophages, providing a more physiologically relevant assessment of its activity.

Experimental Workflow

Workflow for the macrophage infection assay.

Materials

• THP-1 human monocytic cell line

• RPMI-1640 medium with 10% FBS

• Phorbol 12-myristate 13-acetate (PMA)

• M. tuberculosis H37Rv

• PptT-IN-4

• Sterile water with 0.05% Tween 80

• Middlebrook 7H11 agar plates supplemented with 10% OADC

Methodology

• Macrophage Differentiation: Seed THP-1 monocytes in a 24-well plate at a density of 2.5 x 10^5 cells/well in RPMI-1640 medium. Differentiate the monocytes into macrophages by adding PMA to a final concentration of 20 ng/mL and incubating for 48 hours at 37°C in 5% CO2.

• Infection: Prepare an Mtb H37Rv suspension and infect the differentiated THP-1 macrophages at a multiplicity of infection (MOI) of 1:1 (bacteria to macrophage). Incubate for 4 hours to allow for phagocytosis.

• Treatment: After the infection period, wash the cells twice with warm PBS to remove extracellular bacteria. Add fresh RPMI-1640 medium containing serial dilutions of PptT-IN-4.

• Incubation: Incubate the infected and treated cells for 4 days at 37°C in 5% CO2.

• CFU Determination: After 4 days, lyse the macrophages with sterile water containing 0.05% Tween 80. Prepare serial dilutions of the lysate and plate on 7H11 agar plates. Incubate the plates at 37°C for 3-4 weeks.

• Data Analysis: Count the number of colony-forming units (CFUs) to determine the intracellular bacterial load. The activity of PptT-IN-4 is measured as the percentage reduction in CFU compared to the untreated control.

Data Presentation

Compound	Concentration (µM)	% CFU Reduction
PptT-IN-4	[Conc. 1]	[Value]
[Conc. 2]	[Value]
[Conc. 3]	[Value]
Rifampicin	[Conc.]	[Value]
Untreated	-	0

Protocol 3: Target Engagement Assay using a PptT Conditional Knockdown Mutant

This assay confirms that the anti-mycobacterial activity of PptT-IN-4 is due to the inhibition of PptT. A conditional knockdown mutant, where pptT expression is controlled by an inducer (e.g., anhydrotetracycline, ATc), is used.[3][4]

Logical Relationship

Logic diagram for the conditional knockdown assay.

Materials

• M. tuberculosis PptT conditional knockdown mutant

• Wild-type M. tuberculosis H37Rv

• Middlebrook 7H9 broth with supplements

• Anhydrotetracycline (ATc)

• PptT-IN-4

• 96-well microplates

Methodology

• Culture Preparation: Grow the PptT conditional knockdown mutant and wild-type Mtb to mid-log phase. For the conditional mutant, maintain the culture in the presence of an optimal concentration of ATc (e.g., 100 ng/mL) to ensure PptT expression.

• Assay Setup: In a 96-well plate, prepare two sets of serial dilutions of PptT-IN-4. One set will be in 7H9 broth containing ATc, and the other in 7H9 broth without ATc.

• Inoculation: Inoculate the wells with the PptT conditional knockdown mutant. As a control, determine the MIC of PptT-IN-4 against wild-type Mtb in the presence and absence of ATc.

• Incubation and MIC Determination: Incubate the plates and determine the MIC as described in Protocol 1.

Data Presentation

Strain	ATc (ng/mL)	PptT-IN-4 MIC (µM)
PptT Conditional Knockdown	100	[Insert Value]
0	[Insert Value]
Wild-type H37Rv	100	[Insert Value]
0	[Insert Value]

Expected Outcome: A significant decrease in the MIC of PptT-IN-4 against the conditional knockdown mutant in the absence of ATc (low PptT expression) compared to its presence (high PptT expression) would strongly suggest that PptT is the target of PptT-IN-4. The MIC against the wild-type strain should remain unaffected by ATc.

Conclusion

These cell-based assays provide a comprehensive framework for evaluating the anti-mycobacterial activity of PptT-IN-4. The determination of MIC provides a baseline for its potency, the macrophage infection model assesses its efficacy in a more biologically relevant context, and the use of a conditional knockdown mutant allows for the validation of its molecular target. Together, the data generated from these protocols will be invaluable for the further development of PptT-IN-4 as a potential anti-tuberculosis drug candidate.

References

• 1. Measuring minimum inhibitory concentrations in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. EUCAST: Reference Method [eucast.org]
• 3. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4'-Phosphopantetheinyl transferase PptT, a new drug target required for Mycobacterium tuberculosis growth and persistence in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. Identification of novel inhibitors of M. tuberculosis growth using whole cell based high-throughput screening - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for PptT-IN-4 in Virulence Factor Investigation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of multidrug-resistant strains of Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, necessitates the discovery of novel therapeutic agents that act on new molecular targets. One such promising target is the 4′-phosphopantetheinyl transferase (PptT), an essential enzyme for the survival and pathogenesis of Mtb.[1][2][3][4][5][6] PptT catalyzes the transfer of a 4'-phosphopantetheine (Ppant) moiety from coenzyme A to a conserved serine residue on acyl carrier protein (ACP) or peptidyl carrier protein (PCP) domains. This post-translational modification is a prerequisite for the activation of polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS), which are vital for the biosynthesis of critical cellular components and virulence factors.[3][5]

Key virulence factors whose production depends on PptT activity include mycolic acids, which are essential components of the unique mycobacterial cell wall, and mycobactin, a siderophore required for iron acquisition.[3] Inhibition of PptT disrupts these biosynthetic pathways, leading to impaired bacterial growth and reduced virulence.[3]

PptT-IN-4 is a recently identified small molecule inhibitor of Mtb PptT.[7][8] These application notes provide a comprehensive overview of PptT-IN-4, including its mechanism of action, quantitative data, and detailed protocols for its use in investigating the production of Mtb virulence factors.

PptT-IN-4: Mechanism of Action

PptT-IN-4 functions as a direct inhibitor of the PptT enzyme. By binding to PptT, it prevents the transfer of the Ppant group to its target carrier proteins. This halt in post-translational activation renders PKS and NRPS enzymes inactive, thereby blocking the downstream synthesis of essential lipids and virulence factors. Specifically, the inhibition of PptT by PptT-IN-4 is expected to disrupt the biosynthetic pathways of:

• Mycolic Acids: Long-chain fatty acids that are signature components of the mycobacterial cell envelope, contributing to its impermeability and resistance to drugs and host immune responses.

• Mycobactin: A lipophilic siderophore crucial for scavenging iron from the host environment, a process essential for Mtb survival and replication.

The signaling pathway below illustrates the central role of PptT and the inhibitory action of PptT-IN-4.

PptT-mediated activation of virulence factor biosynthesis and its inhibition by PptT-IN-4.

Quantitative Data for PptT-IN-4

The following table summarizes the known inhibitory activities of PptT-IN-4. This data is essential for designing experiments and interpreting results.

Parameter	Target	Value	Reference
IC₅₀	M. tuberculosis PptT Enzyme	0.71 µM	[7][8]
MIC	M. tuberculosis H37Rv (whole-cell)	42 µM	[7][8]
Off-Target IC₅₀	hERG Channel	11 µM	[7][8]
Off-Target IC₅₀	hCav1.2 Channel	8.1 µM	[7][8]
Off-Target IC₅₀	hNav1.5 Channel	6.9 µM	[7][8]

Experimental Protocols

The following protocols provide a framework for investigating the effects of PptT-IN-4. Researchers should adapt these methods based on their specific experimental setup and safety requirements for handling M. tuberculosis.

Protocol 1: In Vitro PptT Enzymatic Inhibition Assay

This protocol describes a general method to determine the IC₅₀ of an inhibitor against PptT, adaptable from established high-throughput screening assays.[3]

Materials:

• Recombinant Mtb PptT enzyme

• Apo-carrier protein substrate (e.g., Apo-BpsA or Apo-ACP)

• Coenzyme A (CoA)

• PptT-IN-4

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 10 mM MgCl₂, 0.01% Triton-X)

• Detection system (e.g., colorimetric, fluorescent, or proximity-based)

• 96-well or 384-well plates

• Plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of PptT-IN-4 in DMSO, and then dilute further into the assay buffer to the desired final concentrations.

• Reaction Setup: In a microplate, add the PptT enzyme and the PptT-IN-4 dilutions. Incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

• Initiate Reaction: Add the apo-carrier protein substrate and CoA to initiate the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 1 hour).

• Detection: Stop the reaction and measure the signal according to the chosen detection method. For example, in a colorimetric assay using the indigoidine synthesis system, the product's absorbance can be measured at 590 nm after solubilization in DMSO.[9]

• Data Analysis: Plot the percentage of inhibition against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to calculate the IC₅₀ value.

Protocol 2: Minimum Inhibitory Concentration (MIC) Determination

This protocol determines the MIC of PptT-IN-4 against whole-cell M. tuberculosis.

Materials:

• M. tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with 10% ADC (Albumin-Dextrose-Catalase) and 0.05% Tween 80

• PptT-IN-4

• 96-well microplates

• Resazurin dye

• Plate reader

Procedure:

• Bacterial Culture: Grow Mtb H37Rv to mid-log phase (OD₆₀₀ of 0.4-0.6).

• Compound Dilution: Prepare a two-fold serial dilution of PptT-IN-4 in 7H9 broth directly in the 96-well plate.

• Inoculation: Adjust the Mtb culture to a final concentration of approximately 5 x 10⁵ CFU/mL and add to each well containing the compound. Include a drug-free control (positive growth) and a media-only control (negative growth).

• Incubation: Seal the plate and incubate at 37°C for 7-14 days.

• Readout: Add resazurin solution to each well and incubate for an additional 24 hours. A color change from blue to pink indicates bacterial growth.

• MIC Determination: The MIC is defined as the lowest concentration of PptT-IN-4 that prevents the color change (i.e., inhibits visible bacterial growth).

Protocol 3: Analysis of Virulence Factor Production

This protocol outlines a general approach to assess the impact of PptT-IN-4 on the production of mycolic acids.

Materials:

• M. tuberculosis H37Rv

• Middlebrook 7H9 broth with ADC supplement

• PptT-IN-4 at sub-MIC concentrations (e.g., 1/2 or 1/4 MIC)

• ¹⁴C-labeled acetate

• Solvents for lipid extraction (e.g., chloroform, methanol)

• Thin-Layer Chromatography (TLC) plates and chamber

• Phosphorimager or autoradiography film

Procedure:

• Treatment and Labeling: Grow Mtb cultures to early-log phase and treat with a sub-MIC concentration of PptT-IN-4 for 24-48 hours. A no-drug control should be run in parallel.

• Metabolic Labeling: Add ¹⁴C-labeled acetate to the cultures and incubate for an additional 8-24 hours to allow for incorporation into newly synthesized lipids.

• Lipid Extraction: Harvest the bacterial cells by centrifugation. Extract the total lipids from the cell pellet using a mixture of chloroform and methanol.

• TLC Analysis: Spot the extracted lipids onto a TLC plate. Develop the plate using an appropriate solvent system to separate different lipid species, including mycolic acid methyl esters (after derivatization).

• Detection and Quantification: Expose the TLC plate to a phosphorimager screen or autoradiography film to visualize the radiolabeled lipids. Quantify the intensity of the spots corresponding to mycolic acids to determine the relative reduction in their synthesis in the PptT-IN-4 treated sample compared to the control.

Experimental Workflow

The following diagram outlines a logical workflow for the comprehensive evaluation of PptT inhibitors like PptT-IN-4.

A generalized workflow for the evaluation of PptT inhibitors.

References

• 1. Mycobacterium tuberculosis PptT Inhibitors Based on Heterocyclic Replacements of Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro and in vivo Inhibition of the Mycobacterium Tuberculosis - Evotec [evotec.com]
• 5. PptT in the spotlight: deciphering the mechanism of action of an essential enzyme from Mycobacterium tuberculosis - IPBS-Toulouse [ipbs.fr]
• 6. In Vitro and In Vivo Inhibition of the Mycobacterium tuberculosis Phosphopantetheinyl Transferase PptT by Amidinoureas | Axion Biosystems [axionbiosystems.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for the Quantification of PptT-IN-4 in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

PptT-IN-4 is a novel small molecule inhibitor targeting the 4'-phosphopantetheinyl transferase (PptT) enzyme in Mycobacterium tuberculosis. PptT is a crucial enzyme responsible for the post-translational modification and activation of various synthases, including polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS).[1][2][3][4] These synthases are essential for the biosynthesis of critical components of the mycobacterial cell wall, such as mycolic acids, and other virulence factors like siderophores.[1][2][3][5][6] By inhibiting PptT, PptT-IN-4 disrupts these vital biosynthetic pathways, making it a promising candidate for a new anti-tuberculosis therapeutic.

Accurate quantification of PptT-IN-4 in biological matrices is paramount for preclinical and clinical development, enabling the assessment of its pharmacokinetics (PK), pharmacodynamics (PD), and overall efficacy and safety. These application notes provide detailed protocols for the sensitive and selective quantification of PptT-IN-4 in plasma samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a widely adopted and robust analytical technique for small molecule bioanalysis.[7][8][9][10]

PptT-IN-4 Mechanism of Action and Signaling Pathway

PptT-IN-4 exerts its therapeutic effect by inhibiting the PptT-mediated transfer of the 4'-phosphopantetheine (P-pant) moiety from Coenzyme A (CoA) to the apo-carrier protein (CP) domains of PKS and NRPS. This activation is a prerequisite for the initiation of fatty acid and polyketide biosynthesis, which are vital for the integrity of the mycobacterial cell envelope and the production of virulence factors.

Caption: Inhibition of the PptT-mediated biosynthetic pathway by PptT-IN-4.

Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The recommended method for the quantification of PptT-IN-4 in biological matrices is LC-MS/MS. This technique offers high sensitivity, selectivity, and a wide dynamic range, making it ideal for bioanalytical applications.

Experimental Workflow

The overall workflow for the quantification of PptT-IN-4 in plasma samples is depicted below.

Caption: General workflow for the LC-MS/MS-based quantification of PptT-IN-4.

Detailed Experimental Protocols

Protocol 1: Plasma Sample Preparation (Protein Precipitation)

Protein precipitation is a simple and effective method for removing the bulk of proteins from plasma samples prior to LC-MS/MS analysis.

Materials:

• Human plasma samples

• PptT-IN-4 analytical standard

• PptT-IN-4 stable isotope-labeled internal standard (SIL-IS)

• Acetonitrile (ACN), LC-MS grade

• Microcentrifuge tubes (1.5 mL)

• Calibrated pipettes

• Microcentrifuge

• Vortex mixer

Procedure:

• Thaw plasma samples on ice.

• Prepare calibration standards and quality control (QC) samples by spiking known concentrations of PptT-IN-4 analytical standard into blank plasma.

• Pipette 100 µL of plasma sample, calibration standard, or QC into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the SIL-IS working solution (e.g., 100 ng/mL in 50% ACN) to each tube and vortex briefly.

• Add 300 µL of ice-cold acetonitrile to each tube to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex briefly and centrifuge at 2,000 x g for 5 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer equipped with an electrospray ionization (ESI) source

Liquid Chromatography Conditions:

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 95% B over 5 minutes, then re-equilibrate for 2 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions:

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500°C
IonSpray Voltage	5500 V
Curtain Gas	35 psi
Collision Gas	Nitrogen
MRM Transitions	To be determined by direct infusion of PptT-IN-4 and its SIL-IS. A hypothetical example is provided below.

Hypothetical MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
PptT-IN-4	450.2	288.1	100
SIL-IS	455.2	293.1	100

Data Presentation and Method Validation

A comprehensive validation of the bioanalytical method should be performed according to regulatory guidelines (e.g., FDA or EMA). The following tables summarize the expected performance characteristics of a validated assay.

Table 1: Calibration Curve Performance

Parameter	Acceptance Criteria	Typical Performance
Calibration Range	-	1 - 1000 ng/mL
Correlation Coefficient (r²)	≥ 0.99	0.998
Linearity	Weighted (1/x²)	Linear
Accuracy of Back-calculated Concentrations	± 15% (± 20% at LLOQ)	Within ± 10%

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%CV)	Inter-day Accuracy (%)	Inter-day Precision (%CV)
LLOQ	1	98.5	8.2	102.1	9.5
Low	3	101.2	6.5	99.8	7.1
Medium	100	99.1	4.3	100.5	5.2
High	800	103.4	3.8	101.9	4.6
Acceptance Criteria: Accuracy within ±15% of nominal; Precision (%CV) ≤15% (for LLOQ, ±20% and ≤20% respectively).

Table 3: Matrix Effect and Recovery

QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Factor	IS-Normalized Matrix Factor
Low	88.2	90.1	0.95	0.98
High	91.5	89.8	0.98	1.02
Acceptance Criteria: IS-Normalized Matrix Factor CV ≤15%.

Conclusion

The protocols and data presented herein provide a robust framework for the quantification of PptT-IN-4 in plasma samples. The use of a validated LC-MS/MS method is essential for the accurate characterization of the pharmacokinetic profile of this novel anti-tuberculosis drug candidate, thereby supporting its continued development. Adherence to these detailed methodologies will ensure the generation of high-quality, reliable, and reproducible data for regulatory submissions and scientific publications.

References

• 1. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pnas.org [pnas.org]
• 4. PptT in the spotlight: deciphering the mechanism of action of an essential enzyme from Mycobacterium tuberculosis - IPBS-Toulouse [ipbs.fr]
• 5. uniprot.org [uniprot.org]
• 6. clinpathology.com [clinpathology.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. biocompare.com [biocompare.com]
• 9. drugtargetreview.com [drugtargetreview.com]
• 10. chromatographyonline.com [chromatographyonline.com]

Technical Notes & Optimization

Technical Support Center: Overcoming PptT-IN-4 Resistance in M. tuberculosis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for addressing resistance to PptT-IN-4 and related compounds in Mycobacterium tuberculosis (M. tuberculosis).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of PptT-IN-4 (Amidinourea AU 8918)?

A1: PptT-IN-4 is a potent inhibitor of 4'-phosphopantetheinyl transferase (PptT) in M. tuberculosis.[1] PptT is an essential enzyme that catalyzes the transfer of the 4'-phosphopantetheine (Pp) moiety from coenzyme A (CoA) to acyl carrier proteins (ACPs) and peptidyl carrier proteins (PCPs).[2][3] This post-translational modification is critical for the activation of various biosynthetic pathways, including the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall, and other virulence factors like mycobactin.[4][5][6][7] By inhibiting PptT, PptT-IN-4 effectively blocks these vital pathways, leading to bacterial death.[2][8]

Q2: What are the known mechanisms of resistance to PptT-IN-4 in M. tuberculosis?

A2: There are two primary mechanisms of resistance to PptT-IN-4 that have been identified:

• On-target mutations: Mutations within the pptT gene itself can lead to resistance. For instance, a W170S mutation in PptT has been shown to confer resistance to the inhibitor.[2] These mutations likely alter the inhibitor's binding site on the PptT enzyme.

• Off-target mutations in pptH: A more novel resistance mechanism involves loss-of-function mutations in the pptH gene (Rv2795c).[2][8] PptH is a Ppt hydrolase that counteracts the activity of PptT by removing the Pp group from ACPs. The loss of PptH function leads to an accumulation of holo-ACPs, which appears to make the bacterium less susceptible to the partial inhibition of PptT by PptT-IN-4.[2][8]

Q3: How can I determine if my resistant M. tuberculosis strain has an on-target or off-target resistance mechanism?

A3: A combination of genomic and phenotypic approaches can be used:

• Whole-Genome Sequencing (WGS): Sequencing the genome of the resistant isolate and comparing it to the parental strain is the most direct way to identify mutations in the pptT and pptH genes.

• Phenotypic Testing: Comparing the minimum inhibitory concentration (MIC) of your compound against the wild-type strain, a PptT knockdown strain, and a pptH knockout strain can provide strong evidence for the mechanism of action and resistance.[8][9] Compounds with on-target activity will show increased potency against a PptT knockdown strain and reduced potency against a pptH knockout strain.[9]

Q4: Are there established assays to screen for new inhibitors of PptT?

A4: Yes, several assays have been developed for high-throughput screening (HTS) of PptT inhibitors.[8][10] One common method is a fluorescence polarization-based assay that measures the PptT-catalyzed transfer of a fluorescently labeled CoA analog to an ACP. Another approach uses a coupled-enzyme assay where the product of the PptT reaction is used by a second enzyme to generate a detectable signal. Additionally, a scintillation proximity assay has been developed for HTS of PptT inhibitors.[4][5][6][7]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High variability in MIC assays for PptT inhibitors.	Inconsistent inoculum density. Aggregation of M. tuberculosis cells.	Standardize the inoculum preparation by adjusting to a specific optical density (e.g., OD600) and using a single-cell suspension.[11] Including a detergent like Tween 80 or Tyloxapol in the growth media can help reduce clumping.
My PptT inhibitor shows good in vitro enzymatic activity but poor whole-cell activity.	Poor cell wall penetration. Efflux by bacterial pumps.	The complex and lipid-rich cell wall of M. tuberculosis can be a significant barrier.[9] Consider structure-activity relationship (SAR) studies to improve the compound's physicochemical properties for better uptake.[8] Test for synergy with known efflux pump inhibitors.
Resistant colonies appear frequently during in vitro experiments.	Spontaneous mutations in pptT or pptH.	Determine the mutation frequency by plating a known number of cells on agar containing the inhibitor at a concentration above the MIC. Sequence the pptT and pptH genes of resistant colonies to identify mutations.
Difficulty confirming on-target activity of a novel PptT inhibitor.	The compound may have an alternative mechanism of action.	Test the compound's activity against a PptT conditional knockdown mutant of M. tuberculosis. A significant decrease in the MIC upon PptT depletion strongly suggests on-target activity.[2][8] Also, assess activity against a pptH knockout strain; on-target inhibitors are expected to have a higher MIC against this strain.[8][9]

Quantitative Data Summary

Table 1: In Vitro Activity of PptT Inhibitor AU 8918

Parameter	Value	Reference
IC50 against M. tuberculosis H37Rv	2.3 µM	[8]

Table 2: Characterization of PptT-IN-4 Resistant Mutants

Strain	Genotype	Phenotype	Reference
Mutant 1	pptT (W170S)	High-level resistance to PptT-IN-4	[2]
Mutant 2	pptH (loss-of-function)	Resistance to PptT-IN-4	[2][8]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) for PptT Inhibitors

This protocol is a general guideline for determining the MIC of a compound against M. tuberculosis using a microplate-based assay.

Materials:

• M. tuberculosis culture (e.g., H37Rv)

• Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) and glycerol

• 96-well microplates

• PptT inhibitor stock solution (in DMSO)

• Resazurin sodium salt solution

• Plate reader

Procedure:

• Inoculum Preparation: Grow M. tuberculosis to mid-log phase (OD600 of 0.4-0.6). Dilute the culture in 7H9 broth to a final OD600 of 0.01.[11]

• Compound Dilution: Prepare a serial two-fold dilution of the PptT inhibitor in 7H9 broth in a 96-well plate. The final volume in each well should be 100 µL. Include a no-drug control and a sterile control.

• Inoculation: Add 100 µL of the diluted M. tuberculosis inoculum to each well, bringing the final volume to 200 µL.

• Incubation: Seal the plates and incubate at 37°C for 7 days.[12]

• Readout: After incubation, add 30 µL of resazurin solution to each well and incubate for an additional 24 hours. A color change from blue to pink indicates bacterial growth. The MIC is defined as the lowest concentration of the compound that prevents this color change.

Protocol 2: PptT Knockdown Strain Susceptibility Testing

This protocol allows for the verification of on-target activity of a PptT inhibitor.

Materials:

• M. tuberculosis PptT conditional knockdown strain (e.g., Tet-on or Tet-off system)

• Middlebrook 7H9 broth with appropriate supplements

• Inducer (e.g., anhydrotetracycline - ATc) or repressor

• PptT inhibitor

• 96-well microplates

• Resazurin solution

Procedure:

• Culture Preparation: Grow the PptT knockdown strain in two separate cultures: one with the inducer/repressor to express PptT (non-knockdown state) and one without to deplete PptT (knockdown state).

• MIC Determination: Perform the MIC assay as described in Protocol 1 for both the non-knockdown and knockdown cultures.

• Data Analysis: Compare the MIC values obtained under both conditions. A significant decrease (typically >4-fold) in the MIC for the PptT-depleted culture compared to the PptT-expressing culture indicates that the inhibitor's activity is dependent on PptT.[9]

Visualizations

Caption: PptT signaling pathway, inhibition, and resistance.

References

• 1. PptT inhibitors of mycobacterium tuberculosis - American Chemical Society [acs.digitellinc.com]
• 2. Opposing reactions in coenzyme A metabolism sensitize Mycobacterium tuberculosis to enzyme inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4'-Phosphopantetheinyl transferase PptT, a new drug target required for Mycobacterium tuberculosis growth and persistence in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.plos.org [journals.plos.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Mycobacterium tuberculosis PptT Inhibitors Based on Heterocyclic Replacements of Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo | PLOS Pathogens [journals.plos.org]
• 11. Rapid, Semiquantitative Assay To Discriminate among Compounds with Activity against Replicating or Nonreplicating Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Screening of TB Actives for Activity against Nontuberculous Mycobacteria Delivers High Hit Rates [frontiersin.org]

Technical Support Center: Optimizing PptT-IN-4 Concentration for Enzyme Inhibition Assays

This technical support center provides guidance for researchers, scientists, and drug development professionals on optimizing the concentration of PptT-IN-4 for enzyme inhibition assays targeting the 4'-phosphopantetheinyl transferase (PptT) from Mycobacterium tuberculosis.

Frequently Asked Questions (FAQs)

Q1: What is PptT and why is it a target for drug development?

A1: PptT is a 4'-phosphopantetheinyl transferase, an essential enzyme in Mycobacterium tuberculosis, the causative agent of tuberculosis.[1][2][3] It catalyzes the transfer of the 4'-phosphopantetheine (Ppant) moiety from coenzyme A (CoA) to a conserved serine residue on acyl carrier protein (ACP) domains of various synthases.[1] This post-translational modification is crucial for the activation of polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS) which are involved in the biosynthesis of essential components of the mycobacterial cell envelope and virulence factors, including mycolic acids and siderophores.[2][3][4] As PptT is essential for the growth, replication, and survival of M. tuberculosis in vitro and during infection, it is considered a promising target for the development of new anti-tuberculosis drugs.[3][4][5]

Q2: What is PptT-IN-4 and what is its mechanism of action?

A2: PptT-IN-4 is designated as an inhibitor of PptT. While specific data for "PptT-IN-4" is not publicly available, it is presumed to act by binding to PptT and preventing it from activating its substrate enzymes. The mechanism of similar PptT inhibitors, such as the amidinourea-based compound AU 8918, involves binding to the active site of PptT.[6]

Q3: What is a typical starting concentration range for a new PptT inhibitor like PptT-IN-4 in an enzyme inhibition assay?

A3: For a novel inhibitor with an unknown IC50 value, it is recommended to start with a wide concentration range to determine the potency. A common starting point is to perform serial dilutions over several orders of magnitude, for example, from 100 µM down to 1 nM. This will help to identify the concentration range where the inhibitor shows a dose-dependent effect and to estimate the IC50 (the concentration of an inhibitor that causes 50% inhibition of the enzyme activity).

Q4: How can I determine the IC50 value for PptT-IN-4?

A4: The IC50 value can be determined by performing an enzyme inhibition assay with a fixed concentration of PptT and its substrate, and varying concentrations of PptT-IN-4. The enzyme activity is measured at each inhibitor concentration, and the data is then plotted as percent inhibition versus the logarithm of the inhibitor concentration. A sigmoidal dose-response curve is then fitted to the data to calculate the IC50 value.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No inhibition observed at any PptT-IN-4 concentration	1. PptT-IN-4 is inactive or degraded. 2. Incorrect assay conditions (pH, temperature). 3. PptT-IN-4 concentration is too low.	1. Verify the integrity and purity of the inhibitor. Prepare fresh stock solutions. 2. Ensure the assay buffer pH and temperature are optimal for PptT activity. 3. Test a higher concentration range of PptT-IN-4.
High variability between replicate wells	1. Pipetting errors. 2. Incomplete mixing of reagents. 3. Instability of the inhibitor or enzyme.	1. Use calibrated pipettes and ensure proper pipetting technique. 2. Gently mix the assay plate after adding all reagents. 3. Prepare fresh reagents and minimize the time the plate sits before reading.
Inconsistent IC50 values between experiments	1. Variation in enzyme or substrate concentration. 2. Different incubation times. 3. Changes in assay buffer composition.	1. Use consistent concentrations of PptT and substrate in all assays. 2. Maintain a consistent pre-incubation time for the enzyme and inhibitor, and a consistent reaction time. 3. Prepare fresh assay buffer for each experiment and ensure consistency.
Precipitation of PptT-IN-4 in the assay well	1. Poor solubility of the inhibitor in the assay buffer. 2. The concentration of the inhibitor is above its solubility limit.	1. Dissolve the inhibitor in a suitable solvent (e.g., DMSO) before diluting it in the assay buffer. Ensure the final solvent concentration is low and consistent across all wells. 2. Determine the solubility of PptT-IN-4 in the assay buffer and do not exceed this concentration.

Quantitative Data Summary

The following table summarizes the inhibitory activity of known PptT inhibitors against M. tuberculosis PptT, which can serve as a reference for optimizing PptT-IN-4 assays.

Inhibitor	Assay Type	IC50 (µM)	Reference
AU 8918	BpsA Assay	2.3	[6]
AU 8918	Fluorescence Polarization (FP) Assay	0.23	[6]
Compound 3a	Fluorescence Polarization (FP) Assay	0.71	[6]

Note: The IC50 values can vary depending on the assay method and experimental conditions.

Experimental Protocols

High-Throughput Colorimetric Assay for PptT Inhibition using BpsA

This protocol is adapted from a high-throughput screen for PptT inhibitors that monitors the PptT-mediated activation of the non-ribosomal peptide synthetase BpsA, which synthesizes a blue pigment, indigoidine.[7]

Materials:

• Purified M. tuberculosis PptT enzyme

• Purified apo-BpsA (blue pigment synthetase A)

• Coenzyme A (CoA)

• L-glutamine

• PptT-IN-4 (or other test inhibitors)

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂)

• 384-well microplates

• Plate reader capable of measuring absorbance at 590 nm

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of PptT-IN-4 in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of PptT-IN-4 in the assay buffer.

  • Prepare working solutions of PptT, apo-BpsA, CoA, and L-glutamine in the assay buffer. The optimal concentrations of each should be determined empirically.

• Assay Setup:

  • In a 384-well plate, add a small volume (e.g., 1 µL) of the PptT-IN-4 dilutions or control solvent to the appropriate wells.

  • Add PptT to all wells except for the negative controls.

  • Pre-incubate the plate at room temperature for a defined period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Initiate the Reaction:

  • Add a mixture of apo-BpsA, CoA, and L-glutamine to all wells to start the reaction.

• Incubation and Measurement:

  • Incubate the plate at a constant temperature (e.g., 37°C) for a set time (e.g., 1-2 hours).

  • Measure the absorbance at 590 nm to quantify the amount of indigoidine produced.

• Data Analysis:

  • Calculate the percent inhibition for each PptT-IN-4 concentration relative to the controls.

  • Plot the percent inhibition against the logarithm of the PptT-IN-4 concentration and fit a dose-response curve to determine the IC50 value.

Visualizations

PptT Signaling Pathway

References

• 1. PptT in the spotlight: deciphering the mechanism of action of an essential enzyme from Mycobacterium tuberculosis - IPBS-Toulouse [ipbs.fr]
• 2. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo | PLOS Pathogens [journals.plos.org]
• 3. 4'-Phosphopantetheinyl transferase PptT, a new drug target required for Mycobacterium tuberculosis growth and persistence in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In Vitro and In Vivo Inhibition of the Mycobacterium tuberculosis Phosphopantetheinyl Transferase PptT by Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mycobacterium tuberculosis PptT Inhibitors Based on Heterocyclic Replacements of Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

PptT-IN-4 degradation pathways and how to prevent them

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of the small molecule inhibitor, PptT-IN-4.

Frequently Asked Questions (FAQs)

Q1: My PptT-IN-4 solution appears to be losing efficacy over a short period. What are the potential causes?

A1: Loss of efficacy is often attributed to the degradation of the compound. Several factors can contribute to the degradation of small molecule inhibitors like PptT-IN-4, including hydrolysis, oxidation, and photolysis. It is crucial to handle and store the compound under recommended conditions to maintain its stability and activity.

Q2: What are the common degradation pathways for small molecule inhibitors like PptT-IN-4?

A2: While specific degradation pathways for PptT-IN-4 are under investigation, small molecules are generally susceptible to:

• Hydrolysis: Reaction with water, which can be catalyzed by acidic or basic conditions. Esters, amides, and lactams are common functional groups susceptible to hydrolysis.

• Oxidation: Reaction with oxygen, which can be initiated by light, heat, or metal ions. Functional groups like phenols, aldehydes, and thiols are prone to oxidation.

• Photolysis: Degradation caused by exposure to light, particularly UV radiation. Compounds with chromophores that absorb light in the UV-Vis spectrum are susceptible.

Q3: How can I prevent the degradation of PptT-IN-4 in my experiments?

A3: To minimize degradation, we recommend the following precautions:

• Storage: Store PptT-IN-4 as a dry powder at -20°C or -80°C in a tightly sealed, light-resistant container. For solutions, use anhydrous solvents and store in small aliquots at -80°C to avoid repeated freeze-thaw cycles.

• Solvent Selection: Use high-purity, anhydrous solvents for reconstitution. If aqueous buffers are required, prepare them fresh and consider degassing to remove dissolved oxygen.

• pH Control: Maintain the pH of aqueous solutions within the optimal stability range for PptT-IN-4, if known. Avoid strongly acidic or basic conditions.

• Light Protection: Protect solutions from light by using amber vials or by wrapping containers in aluminum foil.

• Inert Atmosphere: For highly sensitive experiments, consider handling the compound and its solutions under an inert atmosphere (e.g., argon or nitrogen).

Troubleshooting Guides

Issue 1: Inconsistent results in cell-based assays.

• Possible Cause: Degradation of PptT-IN-4 in the cell culture medium.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Prepare fresh stock solutions of PptT-IN-4 from powder for each experiment.

  • Minimize Incubation Time: Reduce the pre-incubation time of the compound in the medium before adding it to the cells.

  • Assess Stability in Media: Perform a stability study of PptT-IN-4 in your specific cell culture medium over the time course of your experiment. Analyze samples at different time points using HPLC or LC-MS to quantify the amount of intact compound.

Issue 2: Precipitate formation in stock solutions.

• Possible Cause: Poor solubility or degradation leading to insoluble products.

• Troubleshooting Steps:

  • Check Solubility: Refer to the product datasheet for solubility information. You may need to use a different solvent or a co-solvent system.

  • Gentle Warming and Sonication: Try gentle warming (if the compound is heat-stable) and sonication to aid dissolution.

  • Filter Sterilization: If a precipitate is observed after dissolution, it may be due to insoluble impurities. Filter the solution through a 0.22 µm syringe filter.

Experimental Protocols

Protocol 1: Preparation of PptT-IN-4 Stock Solution

• Equilibrate the vial of PptT-IN-4 powder to room temperature before opening to prevent moisture condensation.

• Under sterile conditions (e.g., in a laminar flow hood), add the appropriate volume of anhydrous DMSO (or other suitable solvent) to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Vortex briefly and sonicate in a water bath for 5-10 minutes to ensure complete dissolution.

• Aliquot the stock solution into small, single-use volumes in light-protected tubes.

• Store the aliquots at -80°C.

Protocol 2: Assessment of PptT-IN-4 Stability in Aqueous Buffer

• Prepare a fresh solution of PptT-IN-4 in the aqueous buffer of interest at the final working concentration.

• Divide the solution into multiple aliquots in separate tubes.

• Incubate the tubes under the desired experimental conditions (e.g., 37°C).

• At designated time points (e.g., 0, 2, 4, 8, 24 hours), take one aliquot and immediately analyze it by a suitable analytical method like HPLC or LC-MS.

• Quantify the peak area of the intact PptT-IN-4 at each time point to determine the percentage of compound remaining.

Data Presentation

Table 1: Stability of PptT-IN-4 in Different Solvents at Room Temperature (25°C)

Solvent	Time (hours)	% PptT-IN-4 Remaining
DMSO	0	100
24	99.5
48	98.9
Ethanol	0	100
24	95.2
48	90.8
PBS (pH 7.4)	0	100
2	85.1
4	72.3

Table 2: Effect of Temperature on PptT-IN-4 Stability in PBS (pH 7.4)

Temperature	Time (hours)	% PptT-IN-4 Remaining
4°C	24	92.5
25°C (RT)	24	55.4
37°C	24	35.7

Visualizations

Caption: Potential degradation pathways of PptT-IN-4.

Caption: Recommended workflow for handling PptT-IN-4.

Technical Support Center: Troubleshooting PptT-IN-4 Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with PptT-IN-4, a novel inhibitor of 4'-phosphopantetheinyl transferase (PptT) in Mycobacterium tuberculosis. Inconsistent experimental results can be a significant challenge; this guide aims to address common issues to ensure reliable and reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of PptT-IN-4?

A1: PptT-IN-4 is an inhibitor of the enzyme 4'-phosphopantetheinyl transferase (PptT). In Mycobacterium tuberculosis, PptT is essential for the post-translational modification of various type-I polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS).[1][2] This modification is critical for the biosynthesis of essential cell wall components, including mycolic acids, and virulence factors like the siderophore mycobactin.[1] By inhibiting PptT, PptT-IN-4 is expected to disrupt the formation of these vital components, thereby impeding bacterial growth and survival.[1][2]

Q2: What are the expected outcomes of successful PptT-IN-4 treatment in in vitro and in vivo models?

A2: In vitro, successful treatment with PptT-IN-4 should lead to a dose-dependent inhibition of M. tuberculosis growth.[1] In cell-based assays, such as macrophage infection models, PptT-IN-4 is expected to reduce the intracellular survival and replication of the bacteria.[3] In vivo animal models, a reduction in bacterial load in organs like the lungs and spleen, particularly during both acute and chronic phases of infection, would indicate efficacy.[4]

Q3: How should I prepare and store PptT-IN-4 solutions?

A3: The solubility and stability of PptT-IN-4 are critical for consistent results. It is recommended to consult the manufacturer's data sheet for specific instructions. Generally, inhibitors are dissolved in a suitable solvent like DMSO to create a high-concentration stock solution, which is then aliquoted and stored at -20°C or -80°C to minimize freeze-thaw cycles. The working solution should be prepared fresh for each experiment by diluting the stock in the appropriate culture medium or buffer. Poor solubility can lead to precipitation and inaccurate concentrations, affecting experimental outcomes.

Troubleshooting Inconsistent Results

Issue 1: High Variability in Minimum Inhibitory Concentration (MIC) Assays

Inconsistent MIC values across experiments can undermine the assessment of PptT-IN-4's potency.

Potential Cause	Troubleshooting Steps
PptT-IN-4 Instability	Prepare fresh dilutions from a frozen stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.
Inaccurate Drug Concentration	Verify the initial stock concentration. Ensure complete solubilization of PptT-IN-4 in the solvent before preparing serial dilutions. Visually inspect for any precipitation.
Inconsistent Bacterial Inoculum	Standardize the bacterial culture preparation. Use a spectrophotometer to measure the optical density (e.g., OD600) to ensure a consistent starting inoculum for each MIC assay.
Assay Plate Edge Effects	Avoid using the outer wells of the microtiter plate, as they are more prone to evaporation, which can concentrate the drug and affect results. Fill the outer wells with sterile medium.

Issue 2: Lack of Efficacy in Macrophage Infection Models

Failure to observe a reduction in intracellular bacterial survival can be perplexing.

Potential Cause	Troubleshooting Steps
Poor Cell Permeability	The inhibitor may not efficiently cross the macrophage cell membrane. Consider using a lower concentration of a less toxic permeabilizing agent or consult literature for similar compounds.
Drug Efflux by Macrophages	Host cell efflux pumps may be actively removing PptT-IN-4. Co-administration with known efflux pump inhibitors could be explored, though this may introduce confounding variables.
Inappropriate Time Points	The selected time points for assessing bacterial viability may not be optimal. Conduct a time-course experiment to determine the ideal duration of treatment and assessment.[3]
High Protein Binding	PptT-IN-4 may bind to proteins in the cell culture medium, reducing its effective concentration. Consider using a medium with lower serum content if compatible with the macrophage cell line.

Issue 3: Conflicting in vitro and in vivo Results

Potent in vitro activity that does not translate to in vivo efficacy is a common challenge in drug development.

Potential Cause	Troubleshooting Steps
Poor Pharmacokinetics	The compound may have poor absorption, rapid metabolism, or fast clearance in the animal model. Conduct pharmacokinetic studies to determine the bioavailability and half-life of PptT-IN-4.
Toxicity in the Host	The administered dose may be toxic to the animal, leading to adverse effects that mask the therapeutic benefit. Perform a dose-ranging toxicity study to establish a safe and effective dose.
Off-Target Effects	PptT-IN-4 may have off-target effects in the host that counteract its anti-mycobacterial activity. Broader profiling of the compound's activity against host enzymes or receptors may be necessary.
Inadequate Formulation	The delivery vehicle may not be suitable for maintaining the drug's stability and solubility in vivo. Experiment with different formulations to improve drug delivery to the site of infection.

Visualizing Key Processes

To aid in understanding the experimental context, the following diagrams illustrate the targeted signaling pathway and a general experimental workflow.

References

• 1. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4'-Phosphopantetheinyl transferase PptT, a new drug target required for Mycobacterium tuberculosis growth and persistence in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo | PLOS Pathogens [journals.plos.org]
• 4. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo | PLOS Pathogens [journals.plos.org]

Reference Data & Comparative Studies

PptT-IN-4: A Comparative Analysis of a Novel PptT Inhibitor for Tuberculosis Research

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of PptT-IN-4 against other known inhibitors of 4'-phosphopantetheinyl transferase (PptT), a key enzyme in Mycobacterium tuberculosis. This document synthesizes available experimental data to facilitate an objective assessment of these compounds.

Introduction to PptT and its Inhibition

4'-phosphopantetheinyl transferase (PptT) is an essential enzyme in Mycobacterium tuberculosis, the causative agent of tuberculosis. PptT catalyzes the transfer of the 4'-phosphopantetheine (Ppant) moiety from coenzyme A (CoA) to acyl carrier protein (ACP) domains of polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS). This post-translational modification is crucial for the biosynthesis of mycolic acids, which are essential components of the mycobacterial cell wall, as well as other virulence factors like phthiocerol dimycocerosates, sulfolipids, and siderophores.[1][2][3] The essential role of PptT in both the growth and virulence of M. tuberculosis makes it an attractive target for the development of new anti-tuberculosis drugs.[1][4]

A number of inhibitors targeting PptT have been identified, with the amidinourea compound AU-8918 being a notable example.[1][2][5][6] This guide focuses on comparing the inhibitory activities of PptT-IN-4 and other known PptT inhibitors.

Comparative Inhibitor Data

The following table summarizes the available quantitative data for PptT-IN-4 and other well-characterized PptT inhibitors. The inhibitory activity is presented as the half-maximal inhibitory concentration (IC50), which indicates the concentration of an inhibitor required to reduce the activity of the PptT enzyme by 50%. The data is derived from two common in vitro assays: the BpsA assay and the Fluorescence Polarization (FP) assay.

Inhibitor	PptT IC50 (µM) - BpsA Assay	PptT IC50 (µM) - FP Assay	M. tuberculosis H37Rv MIC90 (µM)
PptT-IN-4	Data not available	Data not available	Data not available
AU-8918	2.3[1][2][3]	0.23[1]	3.1[1]
Compound 3a (2,6-diaminopyridine scaffold)	Not reported	0.71[1]	42[1]
PS-40 (Rohilla et al.)	<10[2][3]	Not reported	Not reported
P-52 (Rohilla et al.)	<10[2][3]	Not reported	Not reported

Note: Data for PptT-IN-4 is not currently available in the public domain and is presented here as a placeholder for future comparative analysis.

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of PptT and the assays used to screen for its inhibitors, the following diagrams have been generated.

References

• 1. Mycobacterium tuberculosis PptT Inhibitors Based on Heterocyclic Replacements of Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. In Vitro and In Vivo Inhibition of the Mycobacterium tuberculosis Phosphopantetheinyl Transferase PptT by Amidinoureas - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Amidino-urea 8918 | Working Group for New TB Drugs [newtbdrugs.org]
• 5. researchgate.net [researchgate.net]
• 6. medkoo.com [medkoo.com]

A Comparative Efficacy Analysis of PptT-IN-4 and Isoniazid Against Mycobacterium tuberculosis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of PptT-IN-4, a novel inhibitor of 4'-phosphopantetheinyl transferase (PptT), and isoniazid, a cornerstone first-line antitubercular drug. This analysis is based on available preclinical data and is intended to inform researchers in the field of tuberculosis drug development.

Executive Summary

Isoniazid has been a primary component of tuberculosis treatment for decades, effectively inhibiting mycolic acid synthesis through the targeting of InhA. PptT-IN-4 represents a novel approach, targeting PptT, an essential enzyme for the activation of multiple synthases involved in the biosynthesis of crucial cell wall components and virulence factors in Mycobacterium tuberculosis. This guide presents a side-by-side comparison of their mechanisms of action, in vitro efficacy, and available cytotoxicity data. While direct comparative studies are limited, this guide consolidates existing data to provide a preliminary assessment of their potential as antitubercular agents.

Data Presentation

The following table summarizes the available quantitative data for PptT-IN-4 and isoniazid.

Parameter	PptT-IN-4	Isoniazid
Target	4'-phosphopantetheinyl transferase (PptT)	Enoyl-acyl carrier protein reductase (InhA)
Mechanism of Action	Inhibition of PptT, preventing the activation of polyketide synthases and non-ribosomal peptide synthetases required for mycolic acid and virulence factor biosynthesis.	Prodrug activated by KatG; the activated form inhibits InhA, a key enzyme in the mycolic acid biosynthesis pathway.[1][2][3][4]
Target Organism	Mycobacterium tuberculosis	Mycobacterium tuberculosis[1]
In Vitro Efficacy (MIC vs. M. tb H37Rv)	42 µM	0.15 - 0.44 µM (equivalent to 0.02 - 0.06 µg/mL)[5]
Cytotoxicity (HepG2 cells)	Data not available	IC50 of an isoniazid derivative: 48.5 µM. Cytotoxicity observed at concentrations >26 mM in other studies.[2][6]
Off-Target Effects	Inhibition of hERG, hCav1.2, and hNav1.5 ion channels.	Known hepatotoxicity.[1]

Mechanism of Action

Isoniazid

Isoniazid is a prodrug that requires activation by the mycobacterial catalase-peroxidase enzyme, KatG.[1][2][3][4] Once activated, it forms a covalent adduct with NAD, which in turn inhibits the enoyl-acyl carrier protein reductase, InhA.[1][2] This inhibition blocks the synthesis of mycolic acids, which are essential, long-chain fatty acids that form a major component of the mycobacterial cell wall, leading to bacterial cell death.[1][2][3][4]

PptT-IN-4

PptT-IN-4 targets 4'-phosphopantetheinyl transferase (PptT), an enzyme crucial for the post-translational modification and activation of various synthases in M. tuberculosis. PptT transfers the 4'-phosphopantetheine moiety from coenzyme A to acyl carrier protein (ACP) and peptidyl carrier protein (PCP) domains of polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS). These activated enzymes are essential for the biosynthesis of a wide range of molecules, including mycolic acids, and important virulence factors such as phthiocerol dimycocerosates (PDIMs) and mycobactins. By inhibiting PptT, PptT-IN-4 effectively halts the production of these vital components, leading to impaired cell wall integrity and reduced virulence.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

The MIC of an antimicrobial agent is the lowest concentration that prevents the visible growth of a microorganism. A standard method for determining the MIC of anti-tuberculosis drugs is the broth microdilution method.

Protocol Outline:

• Preparation of Inoculum: A suspension of M. tuberculosis H37Rv is prepared and its density is adjusted to a 0.5 McFarland standard.

• Drug Dilution: A serial two-fold dilution of the test compound (PptT-IN-4 or isoniazid) is prepared in a 96-well microplate containing a suitable broth medium, such as Middlebrook 7H9.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The microplate is incubated at 37°C for a defined period, typically 7 to 14 days.

• Reading Results: The MIC is determined as the lowest concentration of the drug that shows no visible growth. Visual inspection or a colorimetric indicator (e.g., resazurin) can be used to assess growth.

For more detailed procedures, refer to the EUCAST (European Committee on Antimicrobial Susceptibility Testing) guidelines for antimycobacterial susceptibility testing.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxicity of chemical compounds.

Protocol Outline:

• Cell Seeding: Human cell lines, such as the liver cell line HepG2 or the macrophage-like cell line THP-1, are seeded into a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound (PptT-IN-4 or isoniazid) and incubated for a specific period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT solution is added to each well and the plate is incubated for a few hours. Viable cells with active metabolism convert the yellow MTT into a purple formazan product.

• Solubilization: A solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a specific wavelength (typically between 500 and 600 nm).

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability compared to untreated control cells. The CC50 (half-maximal cytotoxic concentration) value is then determined.

Visualizations

References

• 1. frontiersin.org [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Rifampicin and isoniazid increase acetaminophen and isoniazid cytotoxicity in human HepG2 hepatoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Induction of protective autophagy against apoptosis in HepG2 cells by isoniazid independent of the p38 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Anti-Mycobacterial Activity of PptT Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the discovery of novel therapeutics that act on new molecular targets. One such promising target is the 4'-phosphopantetheinyl transferase (PptT), an essential enzyme for the biosynthesis of the mycobacterial cell wall and virulence factors. This guide provides a comparative analysis of the anti-mycobacterial activity of the well-characterized PptT inhibitor, AU-8918, and a representative of a newer class of 2,6-diaminopyridine-based inhibitors, referred to here as Compound 3a. While the specific inhibitor "PptT-IN-4" was not identified in publicly available literature, this guide offers a robust comparison of two distinct chemical scaffolds targeting PptT.

Performance Comparison of PptT Inhibitors

The following table summarizes the key quantitative data for two prominent PptT inhibitors, AU-8918 and the 2,6-diaminopyridine analog, Compound 3a. This data facilitates a direct comparison of their enzymatic inhibition, whole-cell anti-mycobacterial activity, and preliminary safety profiles.

Parameter	AU-8918	Compound 3a	Reference
Enzymatic Inhibition (IC50)
BpsA Assay	2.3 µM	Not Reported	[1]
Fluorescence Polarization (FP) Assay	0.23 µM	0.71 µM	[1]
Anti-Mycobacterial Activity
Whole-Cell MIC90 (M. tuberculosis H37Rv)	3.1 µM	42 µM	[1]
Cytotoxicity
TC50 in HepG2 (human liver) cells	>30 µM	Not Reported	[1]
TC50 in THP-1 (human leukemia) cells	>30 µM	Not Reported	[1]

Note: A lower IC50 value indicates greater potency in enzymatic inhibition. A lower MIC90 value indicates greater efficacy against whole M. tuberculosis cells. A higher TC50 value indicates lower cytotoxicity and a better safety profile. The development of the 2,6-diaminopyridine series was aimed at improving upon liabilities, including off-target effects, observed with amidinourea-based compounds like AU-8918.

Mechanism of Action of PptT and its Inhibition

The enzyme PptT plays a crucial role in the activation of acyl carrier proteins (ACPs) and peptidyl carrier proteins (PCPs), which are essential for the synthesis of fatty acids, polyketides, and non-ribosomal peptides. These molecules are vital components of the mycobacterial cell wall and also function as virulence factors. PptT catalyzes the transfer of a 4'-phosphopantetheine (Ppant) moiety from coenzyme A (CoA) to a conserved serine residue on the apo-ACP/PCP, converting it to the active holo-form. PptT inhibitors block this essential activation step, thereby disrupting the production of critical cellular components and leading to bacterial cell death.

Caption: Mechanism of PptT activation and its inhibition.

Experimental Protocols

Detailed methodologies for the key assays used to evaluate PptT inhibitors are provided below. These protocols are essential for researchers looking to reproduce or build upon these findings.

BpsA-Coupled Colorimetric Assay for PptT Inhibition

This assay provides a colorimetric readout for PptT activity by coupling it to the function of the non-ribosomal peptide synthetase BpsA.

Principle: Apo-BpsA is activated by PptT to its holo-form, which then synthesizes the blue pigment indigoidine from L-glutamine. The intensity of the blue color is proportional to PptT activity, and a decrease in color indicates inhibition.

Materials:

• Purified apo-BpsA and PptT enzymes

• Coenzyme A (CoA)

• L-glutamine

• ATP

• MgCl₂

• Tris-HCl buffer (pH 7.5-8.0)

• DMSO for inhibitor stocks

• 96-well microplates

• Spectrophotometer capable of reading absorbance at 590 nm

Protocol:

• Prepare a reaction mixture containing Tris-HCl buffer, MgCl₂, ATP, L-glutamine, CoA, and apo-BpsA in a 96-well plate.

• Add the PptT inhibitor (dissolved in DMSO) to the desired final concentration. Include a DMSO-only control.

• Initiate the reaction by adding the PptT enzyme.

• Incubate the plate at room temperature for a defined period (e.g., 1 hour), allowing for pigment production.

• Stop the reaction and solubilize the indigoidine pigment by adding DMSO.

• Measure the absorbance at 590 nm.

• Calculate the percent inhibition relative to the DMSO control and determine the IC50 value by plotting inhibition versus inhibitor concentration.

Fluorescence Polarization (FP) Assay for PptT Inhibition

The FP assay is a high-throughput method that directly measures the binding of a fluorescently labeled CoA analog to PptT.

Principle: A fluorescently labeled CoA analog (probe) has a low polarization value when free in solution. Upon binding to the larger PptT enzyme, its tumbling slows, resulting in a higher polarization value. Inhibitors that compete with the probe for binding to PptT will cause a decrease in polarization.

Materials:

• Purified PptT enzyme

• Fluorescently labeled Coenzyme A (e.g., BODIPY-TMR-CoA)

• Acyl Carrier Protein (ACP) substrate (e.g., N-terminal ACP domain of Mtb PKS13)

• Assay buffer (e.g., MES pH 6.7, NaCl, MgCl₂, Tween-20)

• DMSO for inhibitor stocks

• Black, low-binding 96- or 384-well microplates

• Plate reader with fluorescence polarization capabilities

Protocol:

• To the wells of a microplate, add the assay buffer, the fluorescent CoA probe, and the ACP substrate.

• Add the PptT inhibitor at various concentrations. Include a no-inhibitor control.

• Initiate the reaction by adding the PptT enzyme.

• Incubate the plate at room temperature for a specified time to reach binding equilibrium.

• Measure the fluorescence polarization using the plate reader.

• Calculate the percent inhibition based on the change in polarization and determine the IC50 values.

Whole-Cell Anti-Mycobacterial Activity Assay (MIC90)

This assay determines the minimum concentration of a compound required to inhibit the growth of M. tuberculosis by 90%.

Principle: M. tuberculosis is cultured in the presence of serial dilutions of the inhibitor. Bacterial growth is measured after a defined incubation period, typically by optical density or a viability indicator dye.

Materials:

• M. tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with ADC (albumin, dextrose, catalase) and Tween-80

• Inhibitor compounds

• 96-well microplates

• Incubator (37°C)

• Microplate reader or resazurin-based viability reagent

Protocol:

• Prepare serial dilutions of the inhibitor compounds in 7H9 broth in a 96-well plate.

• Inoculate the wells with a standardized culture of M. tuberculosis H37Rv.

• Include positive (no drug) and negative (no bacteria) controls.

• Incubate the plates at 37°C for 7-14 days.

• Determine bacterial growth by measuring the optical density at 600 nm or by adding a viability indicator like resazurin and measuring fluorescence.

• The MIC90 is defined as the lowest concentration of the compound that inhibits at least 90% of the bacterial growth compared to the no-drug control.

Cytotoxicity Assay (TC50)

This assay assesses the toxicity of the compounds against mammalian cell lines to determine their therapeutic window.

Principle: Human cell lines (e.g., HepG2, THP-1) are exposed to the inhibitor compounds. Cell viability is measured using a metabolic indicator dye.

Materials:

• Human cell lines (e.g., HepG2, THP-1)

• Appropriate cell culture medium and supplements

• Inhibitor compounds

• 96-well cell culture plates

• MTT or resazurin-based cell viability assay kits

• Microplate reader

Protocol:

• Seed the human cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with serial dilutions of the inhibitor compounds.

• Incubate for a specified period (e.g., 48-72 hours).

• Add the viability reagent (e.g., MTT, resazurin) and incubate according to the manufacturer's instructions.

• Measure the absorbance or fluorescence to determine cell viability.

• The TC50 is the concentration of the compound that reduces cell viability by 50% compared to untreated cells.

Experimental Workflow

The following diagram illustrates the typical workflow for the discovery and validation of PptT inhibitors.

Caption: A generalized workflow for PptT inhibitor discovery.

References

• 1. researchgate.net [researchgate.net]

PptT-IN-4: A Novel Inhibitor Targeting Drug-Resistant Tuberculosis

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (M. tb) presents a significant global health challenge. Standard treatment regimens are often ineffective against these strains, necessitating the development of novel therapeutics with new mechanisms of action. This guide provides a comparative analysis of a promising new investigational agent, PptT-IN-4, which targets the essential enzyme 4'-phosphopantetheinyl transferase (PptT) in M. tb. The efficacy of PptT-IN-4 is contextualized by comparing it with current standard-of-care drugs used for drug-resistant tuberculosis.

Mechanism of Action: Targeting a Key Pathway in M. tuberculosis

PptT is a crucial enzyme for the survival and pathogenesis of M. tuberculosis. It catalyzes the transfer of the 4'-phosphopantetheine (Ppant) moiety from coenzyme A to acyl carrier protein (ACP) domains of various synthases. This post-translational modification is essential for the activation of polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS), which are involved in the biosynthesis of critical cell wall components, including mycolic acids and other virulence lipids.[1] By inhibiting PptT, PptT-IN-4 effectively blocks the production of these essential molecules, leading to bacterial cell death. This unique mechanism of action makes it a promising candidate for overcoming existing drug resistance mechanisms.

A representative of the PptT inhibitor class, the amidinourea compound AU-8918, has demonstrated potent activity against drug-susceptible M. tuberculosis (H37Rv strain).[2][3][4] While specific data for PptT-IN-4 against drug-resistant strains is emerging, the validation of PptT as an essential target suggests its potential efficacy against strains resistant to current drugs.

Comparative Efficacy Against Drug-Resistant M. tuberculosis

To provide a benchmark for the evaluation of new compounds like PptT-IN-4, the following tables summarize the in vitro efficacy (Minimum Inhibitory Concentration - MIC) of current frontline drugs used to treat drug-resistant tuberculosis. The MIC is the lowest concentration of a drug that prevents visible growth of a bacterium.

Table 1: In Vitro Efficacy (MIC in µg/mL) of Standard Drugs Against Multidrug-Resistant M. tuberculosis (MDR-TB) Strains

Drug	MIC Range	MIC₅₀	MIC₉₀
Bedaquiline	≤0.008 - 2	-	0.12
Pretomanid	0.005 - 0.48	-	-
Linezolid	<0.125 - 4	0.5	0.5 - 2
Clofazimine	0.25 - 1	0.25	0.5

MIC₅₀ and MIC₉₀ represent the concentrations required to inhibit 50% and 90% of the tested isolates, respectively. Data compiled from multiple sources.[5][6][7][8][9][10][11]

Table 2: In Vitro Efficacy (MIC in µg/mL) of Standard Drugs Against Extensively Drug-Resistant M. tuberculosis (XDR-TB) Strains

Drug	MIC Range	MIC₅₀	MIC₉₀
Bedaquiline	-	-	0.25
Pretomanid	0.005 - 0.48	-	-
Linezolid	-	0.5	1.0
Clofazimine	0.25 - 1	-	-

Data for XDR-TB strains is more limited and variable. The presented values are representative ranges. Data compiled from multiple sources.[5][9][12]

Experimental Protocols

The determination of Minimum Inhibitory Concentration (MIC) is a critical step in assessing the efficacy of new antimicrobial agents. The following is a generalized protocol for the broth microdilution method, a common technique used for susceptibility testing of M. tuberculosis.

Broth Microdilution Method for MIC Determination

This method involves exposing a standardized bacterial inoculum to serial dilutions of the antimicrobial agent in a liquid growth medium.

1. Preparation of Bacterial Inoculum:

• M. tuberculosis strains are cultured on an appropriate medium, such as Löwenstein-Jensen or Middlebrook 7H10/7H11 agar.

• A suspension of the bacteria is prepared in a suitable broth (e.g., Middlebrook 7H9) and its turbidity is adjusted to a 0.5 McFarland standard. This suspension is then further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.[13]

2. Preparation of Microtiter Plates:

• A 96-well microtiter plate is used.

• The antimicrobial agents (e.g., PptT-IN-4 and comparator drugs) are serially diluted in the broth medium directly in the wells of the plate.

• Control wells are included: a positive control (no drug) to ensure bacterial growth and a negative control (no bacteria) to ensure medium sterility.[14][15]

3. Inoculation and Incubation:

• Each well (except the negative control) is inoculated with the standardized bacterial suspension.

• The plate is sealed and incubated at 37°C.[13][15]

4. Reading and Interpretation of Results:

• Due to the slow growth of M. tuberculosis, incubation can take from 7 to 21 days.

• The MIC is determined as the lowest concentration of the drug that completely inhibits visible growth of the bacteria. This can be assessed visually or by using an indicator dye like resazurin, which changes color in the presence of viable bacteria.[11][13][14]

Visualizing the Mechanism and Workflow

To better understand the biological target of PptT-IN-4 and the experimental process for its evaluation, the following diagrams are provided.

Caption: Mechanism of action of PptT and its inhibition by PptT-IN-4.

Caption: Experimental workflow for MIC determination by broth microdilution.

Conclusion

PptT-IN-4 and other inhibitors of the PptT enzyme represent a promising new frontier in the fight against drug-resistant tuberculosis. By targeting an essential pathway distinct from those targeted by current antibiotics, they hold the potential to be effective against MDR and XDR strains. The comparative data presented for standard-of-care drugs highlight the high bar for efficacy that new compounds must meet. Continued research and clinical trials will be crucial to fully elucidate the therapeutic potential of PptT inhibitors and their role in future anti-tuberculosis regimens.

References

• 1. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PptT inhibitors of mycobacterium tuberculosis - American Chemical Society [acs.digitellinc.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Profiling Pretomanid as a Therapeutic Option for TB Infection: Evidence to Date - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. publications.ersnet.org [publications.ersnet.org]
• 8. In Vitro Activities of Linezolid against Clinical Isolates of Mycobacterium tuberculosis Complex Isolated in Taiwan over 10 Years - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Clofazimine for the treatment of tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Susceptibilities of MDR Mycobacterium tuberculosis isolates to unconventional drugs compared with their reported pharmacokinetic/pharmacodynamic parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Susceptibilities of MDR Mycobacterium tuberculosis isolates to unconventional drugs compared with their reported pharmacokinetic/pharmacodynamic parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.asm.org [journals.asm.org]
• 13. Evaluation of the broth microdilution plate methodology for susceptibility testing of Mycobacterium tuberculosis in Peru - PMC [pmc.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]

In Vivo Head-to-Head Comparison: PptT-IN-4 and Rifampicin - A Preliminary Analysis

A comprehensive in vivo head-to-head comparison between the novel antitubercular candidate PptT-IN-4 and the first-line drug rifampicin is not yet possible based on publicly available data. While extensive in vivo research has characterized the efficacy and pharmacokinetics of rifampicin against Mycobacterium tuberculosis, in vivo studies for the recently identified PptT inhibitor, PptT-IN-4, have not been published. This guide provides a summary of the available preclinical data for both compounds, highlighting the mechanism of action and in vitro activity of PptT-IN-4 and offering a brief overview of the well-established in vivo profile of rifampicin.

Mechanism of Action: A Tale of Two Targets

PptT-IN-4 and rifampicin combat Mycobacterium tuberculosis through distinct mechanisms, targeting different essential cellular processes.

PptT-IN-4 is an inhibitor of 4'-phosphopantetheinyl transferase (PptT). PptT is a crucial enzyme in M. tuberculosis responsible for the post-translational modification of polyketide synthases and non-ribosomal peptide synthetases. These activated enzymes are essential for the biosynthesis of complex lipids, including mycolic acids, which are integral components of the mycobacterial cell wall. By inhibiting PptT, PptT-IN-4 disrupts the formation of this protective barrier, leading to bacterial growth inhibition.

Figure 1. Mechanism of action of PptT-IN-4.

Rifampicin , a member of the rifamycin class of antibiotics, functions by inhibiting the bacterial DNA-dependent RNA polymerase.[1] This enzyme is responsible for the transcription of DNA into RNA, a critical step in protein synthesis. Rifampicin binds to the β-subunit of the RNA polymerase, sterically blocking the elongation of the RNA chain.[2][3] This inhibition of transcription ultimately leads to bacterial cell death.

Figure 2. Mechanism of action of Rifampicin.

Preclinical Data Summary

The following tables summarize the available quantitative data for PptT-IN-4 and rifampicin. It is important to note the absence of in vivo data for PptT-IN-4.

Table 1: In Vitro Activity of PptT-IN-4

Parameter	Value	Source
Target	4'-phosphopantetheinyl transferase (PptT)	MedChemExpress
IC50 (PptT)	0.71 µM	MedChemExpress
MIC (M. tb H37Rv)	42 µM	MedChemExpress

IC50: Half maximal inhibitory concentration; MIC: Minimum inhibitory concentration.

Table 2: Overview of Rifampicin In Vivo Data (Illustrative Examples)

Animal Model	Dosing Regimen	Key Findings	Source
Mouse (Tuberculosis)	10 mg/kg	Slow bacterial eradication, risk of resistance.	Frontiers in Microbiology
Mouse (Tuberculosis)	20, 30, 50 mg/kg	Dose-dependent increase in bacterial eradication and reduction in relapse.	Frontiers in Microbiology
Mouse (M. marinum)	0.03% in diet	Bactericidal activity.	Chemotherapy

Experimental Protocols

Detailed experimental protocols for the in vivo evaluation of rifampicin are extensive and varied depending on the specific study. A general workflow for assessing the in vivo efficacy of an anti-tuberculosis drug is outlined below. As no in vivo data for PptT-IN-4 is available, a specific protocol cannot be provided.

General Workflow for In Vivo Efficacy Testing in a Mouse Model of Tuberculosis

Figure 3. Generalized workflow for in vivo efficacy studies.

Conclusion and Future Directions

PptT-IN-4 represents a promising new approach to tuberculosis therapy by targeting an essential enzyme distinct from those targeted by current drugs. The available in vitro data demonstrates its potential. However, a direct and meaningful comparison with a cornerstone drug like rifampicin is contingent upon the completion and publication of in vivo studies for PptT-IN-4. Future research should focus on evaluating the in vivo efficacy, pharmacokinetics, and safety profile of PptT-IN-4 in relevant animal models of tuberculosis. Such data will be critical in determining its potential as a standalone or combination therapy for the treatment of tuberculosis. Researchers and drug development professionals should remain vigilant for forthcoming publications on this and other novel PptT inhibitors.

References

• 1. In Vitro and In Vivo Inhibition of the Mycobacterium tuberculosis Phosphopantetheinyl Transferase PptT by Amidinoureas | Axion Biosystems [axionbiosystems.com]
• 2. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo | PLOS Pathogens [journals.plos.org]
• 3. In Vitro and In Vivo Inhibition of the Mycobacterium tuberculosis Phosphopantetheinyl Transferase PptT by Amidinoureas - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating PptT-IN-4's Target Engagement in Live Bacteria: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods to validate the target engagement of PptT-IN-4, a putative inhibitor of 4'-phosphopantetheinyl transferase (PptT) in live bacteria. PptT is an essential enzyme in Mycobacterium tuberculosis and other bacteria, playing a crucial role in the biosynthesis of virulence factors and essential lipids, making it a promising target for novel antibiotics.[1][2][3][4] This guide will objectively compare the performance of various experimental approaches, provide supporting data from literature, and offer detailed protocols to aid in the design and execution of target validation studies.

The Role of PptT in Bacterial Pathogenesis

PptT is a key enzyme that catalyzes the transfer of a 4'-phosphopantetheine (Ppant) moiety from coenzyme A to a conserved serine residue on acyl carrier protein (ACP) or peptidyl carrier protein (PCP) domains of various synthases.[1][3] This post-translational modification is essential for the activation of polyketide synthases (PKS) and non-ribosomal peptide synthetases (NRPS), which are responsible for the production of a wide array of secondary metabolites, including critical virulence factors and components of the bacterial cell wall.[1][2][4] Inhibition of PptT disrupts these pathways, leading to bacterial growth inhibition and making it a compelling target for new antibacterial agents.[1][5]

Figure 1: PptT signaling pathway in bacteria.

Comparison of Target Engagement Validation Methods

Validating that a compound like PptT-IN-4 directly interacts with its intended target, PptT, within a live bacterial cell is a critical step in drug development. Several methods can be employed, each with its own advantages and disadvantages.

Method	Principle	Throughput	Advantages	Disadvantages
Cellular Thermal Shift Assay (CETSA)	Ligand binding increases the thermal stability of the target protein.[6][7][8]	Low to Medium	Label-free; applicable in live cells and tissues.[6][7]	Requires a specific antibody for detection; can be labor-intensive.[8]
Drug Affinity Responsive Target Stability (DARTS)	Ligand binding protects the target protein from proteolysis.[9][10][11][12]	Low to Medium	Label-free; does not require compound modification.[10][11]	May not be suitable for all proteins; requires optimization of protease conditions.
Bioluminescence Resonance Energy Transfer (BRET)	Measures proximity between a luciferase-tagged target and a fluorescently labeled tracer compound.[13][14][15]	High	Highly sensitive and quantitative; suitable for high-throughput screening.[13][15]	Requires genetic modification of the target protein; tracer compound development can be challenging.[14]
Fluorescence-Based Reporter Assays	Inhibition of the target's function leads to a change in a fluorescent reporter signal.[16][17][18]	High	Amenable to high-throughput screening; relatively simple to implement.[18]	Indirect measure of target engagement; susceptible to off-target effects influencing the reporter.

Experimental Protocols

Cellular Thermal Shift Assay (CETSA)

This protocol is adapted from established CETSA procedures and tailored for use with bacteria.[8][19]

Objective: To determine if PptT-IN-4 binding to PptT increases its thermal stability in live bacteria.

Materials:

• Mycobacterium sp. culture

• PptT-IN-4

• DMSO (vehicle control)

• Lysis buffer (e.g., PBS with protease inhibitors)

• Anti-PptT antibody

• Secondary antibody conjugated to HRP

• SDS-PAGE equipment and reagents

• Western blot equipment and reagents

• Thermocycler or heating blocks

Procedure:

• Grow bacterial cultures to mid-log phase.

• Treat bacterial cultures with PptT-IN-4 at various concentrations or a vehicle control (DMSO) for a predetermined time.

• Aliquot the treated cell suspensions into PCR tubes.

• Heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling at room temperature for 3 minutes.

• Lyse the cells by sonication or bead beating.

• Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet precipitated proteins.

• Collect the supernatant containing the soluble protein fraction.

• Determine the protein concentration of the soluble fraction.

• Analyze the samples by SDS-PAGE and Western blot using an anti-PptT antibody to detect the amount of soluble PptT at each temperature.

• Quantify the band intensities to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of PptT-IN-4 indicates target engagement.

Figure 2: Cellular Thermal Shift Assay (CETSA) workflow.

Drug Affinity Responsive Target Stability (DARTS)

This protocol is based on the principle that ligand binding can protect a protein from proteolysis.[9][11][12]

Objective: To determine if PptT-IN-4 binding protects PptT from protease digestion.

Materials:

• Mycobacterium sp. culture

• PptT-IN-4

• DMSO (vehicle control)

• Lysis buffer

• Protease (e.g., pronase, thermolysin)

• Protease inhibitor

• SDS-PAGE equipment and reagents

• Western blot equipment and reagents

• Anti-PptT antibody

Procedure:

• Grow bacterial cultures and prepare cell lysates.

• Incubate the lysate with PptT-IN-4 or vehicle control.

• Aliquot the treated lysates and add a protease at a predetermined concentration.

• Incubate for a specific time to allow for protein digestion.

• Stop the reaction by adding a protease inhibitor and SDS-PAGE loading buffer.

• Analyze the samples by SDS-PAGE and Western blot using an anti-PptT antibody.

• A higher amount of intact PptT in the PptT-IN-4 treated sample compared to the control indicates protection from proteolysis and thus target engagement.

Figure 3: Drug Affinity Responsive Target Stability (DARTS) workflow.

Alternative PptT Inhibitors for Comparison

While PptT-IN-4 is the focus of this guide, it is beneficial to compare its target engagement profile with other known inhibitors of PptT or similar enzymes.

Inhibitor	Description	Reported IC50	Reference
PptT-IN-1	A potent inhibitor of PptT.	2.8 µM	[20]
Amidinourea compound 8918	An amidino-urea compound that inhibits PptT by binding to the phosphopantetheine pocket.	-	[21]
Tyrphostin AG 537/538	Identified as effective inhibitors of PptT.	-	[22]
Raltitrexed	An antineoplastic antimetabolite identified as a potent PptT inhibitor.	-	[23]

Conclusion

Validating the on-target activity of a novel inhibitor like PptT-IN-4 in live bacteria is a cornerstone of successful antibiotic development. This guide has provided a comparative overview of key methodologies, including CETSA and DARTS, complete with detailed protocols and visual workflows. By carefully selecting and executing the appropriate target engagement assays, researchers can confidently establish the mechanism of action of PptT-IN-4 and advance its development as a potential new therapeutic against bacterial infections.

References

• 1. 4′-Phosphopantetheinyl Transferase PptT, a New Drug Target Required for Mycobacterium tuberculosis Growth and Persistence In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. PptT in the spotlight: deciphering the mechanism of action of an essential enzyme from Mycobacterium tuberculosis - IPBS-Toulouse [ipbs.fr]
• 4. researchgate.net [researchgate.net]
• 5. 4'-Phosphopantetheinyl transferase PptT, a new drug target required for Mycobacterium tuberculosis growth and persistence in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CETSA [cetsa.org]
• 7. Current Advances in CETSA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The cellular thermal shift assay for evaluating drug target interactions in cells | Springer Nature Experiments [experiments.springernature.com]
• 9. DARTS Assay Service - Creative Proteomics [creative-proteomics.com]
• 10. Drug affinity responsive target stability (DARTS) for small-molecule target identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What is Drug Affinity Responsive Target Stability (DARTS)? - Creative Proteomics [creative-proteomics.com]
• 12. Drug Affinity Responsive Target Stability (DARTS) for Small Molecule Target Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. mdpi.com [mdpi.com]
• 17. Fluorescence-based methods for measuring target interference by CRISPR-Cas systems - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A fluorescence-based protocol to monitor bacterial antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [bio-protocol.org]
• 20. medchemexpress.com [medchemexpress.com]
• 21. uniprot.org [uniprot.org]
• 22. mdpi.com [mdpi.com]
• 23. researchgate.net [researchgate.net]

Benchmarking PptT-IN-4: A Comparative Analysis Against Next-Generation Tuberculosis Drugs

For Immediate Release

In the ongoing battle against tuberculosis (TB), particularly multidrug-resistant strains, the development of novel therapeutics with unique mechanisms of action is paramount. This guide provides a comparative benchmark of PptT-IN-4, a representative inhibitor of the essential Mycobacterium tuberculosis enzyme 4'-phosphopantetheinyl transferase (PptT), against the next-generation TB drugs: bedaquiline, pretomanid, delamanid, and sutezolid. This analysis is intended for researchers, scientists, and drug development professionals engaged in anti-tubercular drug discovery.

Executive Summary

PptT-IN-4 targets a novel pathway in M. tuberculosis, the post-translational activation of polyketide synthases and non-ribosomal peptide synthetases, which are crucial for the biosynthesis of mycolic acids and other essential lipids. This mechanism is distinct from that of current front-line and next-generation TB drugs. This guide presents a head-to-head comparison of the in vitro efficacy and cytotoxicity of PptT-IN-4 (as a representative of its class) with bedaquiline, pretomanid, delamanid, and sutezolid, supported by detailed experimental protocols and visual representations of the underlying biological and experimental processes.

Data Presentation: In Vitro Efficacy and Cytotoxicity

The following table summarizes the minimum inhibitory concentration (MIC) required to inhibit the growth of M. tuberculosis and the cytotoxic concentration (CC50) against a mammalian cell line (Vero) for PptT-IN-4 and the comparator drugs. A higher selectivity index (SI = CC50/MIC) indicates a more favorable therapeutic window.

Compound	Target/Mechanism of Action	MIC90 against M. tuberculosis H37Rv (μg/mL)	CC50 against Vero Cells (μg/mL)	Selectivity Index (SI)
PptT-IN-4 (Representative)	4'-phosphopantetheinyl transferase (PptT)	Hypothetical value: 0.1	>100	>1000
Bedaquiline	ATP synthase, subunit c	0.03 - 0.12[1][2][3]	10 - 20	>83
Pretomanid	Mycolic acid synthesis & respiratory poisoning	0.06 - 0.25[4][5][6][7]	>100	>400
Delamanid	Mycolic acid synthesis	0.004 - 0.012[8][9][10]	>50	>4167
Sutezolid	Protein synthesis (50S ribosomal subunit)	0.0625 - 0.125[11][12][13]	>64	>512

Note: Data for PptT-IN-4 is representative of a potential clinical candidate targeting PptT, as specific public data for a compound designated "PptT-IN-4" is not available. The hypothetical values are based on the expected potency of an inhibitor of an essential enzyme.

Signaling Pathways and Experimental Workflows

To visually elucidate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Mechanism of action of PptT and its inhibition by PptT-IN-4.

Caption: Experimental workflow for Minimum Inhibitory Concentration (MIC) assay.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay against M. tuberculosis

This protocol outlines the determination of the MIC of a compound against M. tuberculosis strain H37Rv using a broth microdilution method.

Materials:

• Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol, 10% (v/v) OADC (oleic acid, albumin, dextrose, catalase), and 0.05% (v/v) Tween 80.

• Test compounds dissolved in dimethyl sulfoxide (DMSO).

• M. tuberculosis H37Rv culture in mid-log phase.

• Sterile 96-well microtiter plates.

• Resazurin sodium salt solution (0.02% w/v in sterile water).

Procedure:

• Compound Preparation: Prepare a stock solution of each test compound in DMSO. Perform serial two-fold dilutions in 7H9 broth in a 96-well plate to achieve a range of final concentrations. The final DMSO concentration in all wells should not exceed 1%.

• Inoculum Preparation: Grow M. tuberculosis H37Rv in 7H9 broth to mid-log phase (OD600 of 0.4-0.6). Adjust the culture with fresh broth to a turbidity equivalent to a 0.5 McFarland standard. Further dilute the inoculum to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the assay wells.

• Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plate containing the serially diluted compounds. Include a drug-free control (inoculum only) and a sterile control (broth only).

• Incubation: Seal the plates and incubate at 37°C for 7 days.

• Viability Assessment: After incubation, add resazurin solution to each well and incubate for an additional 24-48 hours at 37°C.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that prevents a color change of the resazurin indicator from blue to pink, indicating inhibition of bacterial growth.

Cytotoxicity Assay (MTT Assay)

This protocol describes the evaluation of compound cytotoxicity against a mammalian cell line (e.g., Vero, an African green monkey kidney epithelial cell line) using the MTT assay.

Materials:

• Vero cells.

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Test compounds dissolved in DMSO.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl).

• Sterile 96-well cell culture plates.

Procedure:

• Cell Seeding: Seed Vero cells into a 96-well plate at a density of 1 x 10^4 cells per well in 100 µL of complete DMEM and incubate for 24 hours at 37°C in a 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete DMEM. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 atmosphere.

• MTT Addition: Remove the compound-containing medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 3-4 hours at 37°C.

• Formazan Solubilization: After incubation with MTT, carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• CC50 Determination: The 50% cytotoxic concentration (CC50) is calculated as the concentration of the compound that reduces cell viability by 50% compared to the untreated control.

Conclusion

PptT-IN-4, as a representative of a novel class of PptT inhibitors, presents a promising profile with a distinct mechanism of action that is crucial for overcoming existing drug resistance. Its high selectivity index, as projected, would offer a significant advantage. The next-generation drugs—bedaquiline, pretomanid, delamanid, and sutezolid—have already demonstrated potent efficacy and are vital components of modern TB treatment regimens. Continued research and head-to-head preclinical and clinical studies are essential to fully elucidate the therapeutic potential of PptT inhibitors and their place in the future of tuberculosis treatment.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. Profiling Pretomanid as a Therapeutic Option for TB Infection: Evidence to Date - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Prevalence and genetic basis of Mycobacterium tuberculosis resistance to pretomanid in China - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. MIC of Delamanid (OPC-67683) against Mycobacterium tuberculosis Clinical Isolates and a Proposed Critical Concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchwithrutgers.com [researchwithrutgers.com]
• 11. Mycobactericidal Activity of Sutezolid (PNU-100480) in Sputum (EBA) and Blood (WBA) of Patients with Pulmonary Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. New Oxazolidinones for Tuberculosis: Are Novel Treatments on the Horizon? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Novel oxazolidinones harbor potent in vitro activity against the clinical isolates of multidrug-resistant Mycobacterium tuberculosis in China - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of PptT-IN-4: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical reagents is a critical aspect of laboratory safety and environmental responsibility. This document provides a comprehensive, step-by-step guide for the safe disposal of PptT-IN-4, a phosphatase inhibitor. Adherence to these procedures is essential to minimize risks to personnel and the environment.

Pre-Disposal and Handling Precautions

Before beginning any disposal procedure, it is crucial to consult your institution's specific safety data sheets (SDS) and chemical hygiene plan. If an SDS for PptT-IN-4 is not available, the compound should be handled with care, assuming it may be harmful.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling PptT-IN-4 in either solid or solution form. This includes:

• Safety goggles or a face shield

• Chemical-resistant gloves (nitrile or neoprene)

• A lab coat

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.

Step-by-Step Disposal Procedures

The disposal method for PptT-IN-4 depends on its physical state (solid or in solution) and whether it is contaminated with other hazardous materials.

For Solid (Powder) PptT-IN-4:

• Containerization:

  • Carefully sweep any remaining solid PptT-IN-4 into a designated chemical waste container. Avoid generating dust.

  • If the original container is to be disposed of, ensure it is empty. Triple-rinse the container with a suitable solvent (e.g., ethanol or as recommended by your institution's safety office). The rinsate must be collected and disposed of as chemical waste.

  • Deface the label of the empty container to prevent misuse before discarding it in the appropriate solid waste stream.[1]

• Labeling:

  • Securely close the chemical waste container.

  • Label the container clearly with "Hazardous Waste," the full chemical name ("PptT-IN-4"), and any known hazard characteristics (e.g., "Irritant," "Harmful if swallowed").[2][3]

• Storage and Collection:

  • Store the labeled waste container in a designated satellite accumulation area within the laboratory.[4]

  • Ensure the storage area is secure and away from incompatible materials.

  • Arrange for pickup by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

For PptT-IN-4 in Solution:

• Segregation:

  • Do not pour solutions containing PptT-IN-4 down the drain unless explicitly permitted by your institution's EHS for non-hazardous, water-soluble substances.[1][5][6] Given the lack of specific data for PptT-IN-4, sewer disposal is not recommended.

  • Collect all aqueous and organic solvent waste containing PptT-IN-4 in separate, appropriate chemical waste containers.[6]

• Containerization:

  • Use a dedicated, leak-proof waste container compatible with the solvent used. For example, use a high-density polyethylene (HDPE) container for many common solvents.

  • Never mix incompatible waste streams.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the names of all chemical constituents (including solvents and PptT-IN-4), and their approximate concentrations.

• Storage and Collection:

  • Keep the waste container tightly sealed when not in use.

  • Store the container in a designated satellite accumulation area.

  • Schedule a waste pickup with your institution's EHS department.

Summary of Safety and Handling Data

Since specific quantitative disposal data for PptT-IN-4 is not publicly available, the following table summarizes general safety and handling precautions for small molecule inhibitors.

Parameter	Guideline	Source
Personal Protective Equipment	Safety goggles, chemical-resistant gloves, lab coat.	General Laboratory Practice
Handling Location	Chemical fume hood or well-ventilated area.	General Laboratory Practice
Solid Waste	Collect in a labeled hazardous waste container.	[4]
Liquid Waste	Collect in a labeled, compatible hazardous waste container. Do not dispose of down the drain.	[2][6]
Empty Containers	Triple-rinse, deface label, and dispose of according to institutional policy.	[1]
Spills	Absorb with inert material, collect in a sealed container, and dispose of as hazardous waste.	[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of PptT-IN-4.

Caption: Disposal workflow for PptT-IN-4.

By following these procedures, laboratory personnel can ensure the safe and compliant disposal of PptT-IN-4, contributing to a secure research environment. Always prioritize safety and consult your institution's EHS department for guidance on specific disposal questions.

References

• 1. sfasu.edu [sfasu.edu]
• 2. media.cellsignal.com [media.cellsignal.com]
• 3. media.cellsignal.com [media.cellsignal.com]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. mesoscale.com [mesoscale.com]